Ethyl 5-formyl-1H-indole-1-acetate

• CAS: 219685-10-6

Core Science & Biosynthesis

Whitepaper: Strategic Synthesis and Application of Ethyl 5-formyl-1H-indole-1-acetate in Medicinal Chemistry

Executive Summary

In modern drug discovery, the rapid assembly of complex pharmacophores relies heavily on versatile, bifunctional building blocks. Ethyl 5-formyl-1H-indole-1-acetate (CAS: 219685-10-6) represents a highly strategic intermediate. By featuring an electrophilic C5-formyl group and a hydrolyzable N1-ethyl acetate moiety, this compound serves as a critical linchpin for synthesizing diverse therapeutic agents, including glucagon receptor antagonists, CRTH2 inhibitors, and novel kinase modulators.

This technical guide provides an in-depth analysis of its physicochemical properties, a self-validating synthetic protocol grounded in mechanistic causality, and a strategic overview of its downstream applications.

Physicochemical Profiling & Structural Identity

Understanding the physical parameters of a building block is essential for predicting its behavior in organic solvents, its stability under various reaction conditions, and its chromatographic profile.

Property	Value / Description
Chemical Name	Ethyl 5-formyl-1H-indole-1-acetate
CAS Registry Number	219685-10-6
Molecular Formula	C₁₃H₁₃NO₃
Molecular Weight	231.25 g/mol
Exact Mass	231.0895 Da
Predicted Boiling Point	~397.5 °C at 760 mmHg
Predicted Density	~1.18 g/cm³
Structural Features	C5-carboxaldehyde (electrophile), N1-ethyl ester (pro-nucleophile/acid precursor)

Data supported by standard chemical property databases [1].

Synthetic Methodology: Mechanistic Causality of N-Alkylation

The most efficient route to Ethyl 5-formyl-1H-indole-1-acetate is the direct N-alkylation of 1H-indole-5-carboxaldehyde using ethyl bromoacetate. While indole N-alkylation is a standard transformation, the presence of the C5-formyl group fundamentally alters the electronic landscape of the starting material.

Mechanistic Insights

The C5-formyl group is strongly electron-withdrawing via resonance. This delocalizes the lone pair on the N1 nitrogen, stabilizing the indolide anion but simultaneously reducing its nucleophilicity compared to an unsubstituted indole.

• Base Selection: While strong bases like Sodium Hydride (NaH) are often used for indole alkylation, they risk triggering unwanted side reactions (e.g., Cannizzaro-type disproportionation or aldol condensations) with the sensitive formyl group. Therefore, anhydrous Potassium Carbonate (K₂CO₃) is the optimal choice. It is sufficiently basic to deprotonate the indole N-H (pKa ~16.2) without compromising the aldehyde [2].

• Solvent Dynamics: N,N-Dimethylformamide (DMF) is utilized as a polar aprotic solvent. It excellently solvates the potassium cation, leaving the indolide anion "naked" and highly reactive, thereby overcoming the reduced nucleophilicity caused by the C5-formyl group.

Figure 1: N-alkylation workflow for synthesizing Ethyl 5-formyl-1H-indole-1-acetate.

Self-Validating Experimental Protocol

To ensure reproducibility and scientific integrity, the following protocol is designed as a self-validating system , embedding analytical checkpoints directly into the workflow.

Reagents Required:

• 1H-indole-5-carboxaldehyde (1.0 equiv, limiting reagent)

• Ethyl bromoacetate (1.2 equiv)

• Anhydrous K₂CO₃ (2.0 equiv)

• Anhydrous DMF (0.2 M relative to starting material)

Step-by-Step Procedure:

• Preparation & Deprotonation: In an oven-dried flask under a nitrogen atmosphere, dissolve 1H-indole-5-carboxaldehyde in anhydrous DMF. Add finely powdered K₂CO₃. Stir the suspension at ambient temperature for 30 minutes.

  • Causality: The 30-minute pre-stir allows for complete generation of the indolide anion before the electrophile is introduced, preventing competitive O-alkylation or solvent degradation.

• Electrophile Addition: Add ethyl bromoacetate dropwise via syringe.

  • Causality: Dropwise addition prevents localized heating and suppresses dialkylation artifacts.

• Thermal Activation: Elevate the reaction temperature to 50–60 °C and stir for 4–6 hours.

  • Validation Checkpoint 1 (TLC): Monitor the reaction using Thin Layer Chromatography (7:3 Hexanes/Ethyl Acetate). The starting material (Rf ~0.3) should disappear, replaced by a new, less polar UV-active spot (Rf ~0.5). Staining the TLC plate with 2,4-Dinitrophenylhydrazine (2,4-DNPH) will yield a bright orange spot, confirming the formyl group remains intact.

• Aqueous Quench & Extraction: Cool to room temperature. Quench by pouring the mixture into ice-cold distilled water. Extract the aqueous phase with Ethyl Acetate (3x).

• Rigorous Washing: Wash the combined organic layers with brine (5x).

  • Causality: DMF is highly miscible with water but partitions slightly into ethyl acetate. Multiple brine washes utilize the "salting-out" effect to aggressively pull residual DMF into the aqueous phase, preventing it from co-eluting during chromatography.

• Isolation: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate in vacuo. Purify the crude residue via silica gel flash chromatography to yield the pure product.

  • Validation Checkpoint 2 (LC-MS): The final product must exhibit a clean mass peak at [M+H]⁺ = 232.1 m/z .

Downstream Applications in Drug Discovery

The true value of Ethyl 5-formyl-1H-indole-1-acetate lies in its orthogonal reactivity. The molecule possesses two distinct sites for derivatization, allowing chemists to execute divergent synthetic pathways [3].

• C5-Formyl Functionalization:

  • Reductive Amination: Reaction with primary or secondary amines in the presence of NaBH(OAc)₃ yields C5-aminomethyl indoles, a motif common in basic lipophilic pharmacophores.

  • Knoevenagel Condensation: Reaction with active methylene compounds (e.g., malononitrile or thiazolidinediones) yields conjugated olefins, frequently utilized in the design of kinase inhibitors.

• N1-Ester Hydrolysis:

  • The ethyl ester can be selectively saponified using LiOH in a THF/H₂O mixture to yield 2-(5-formyl-1H-indol-1-yl)acetic acid. This acid serves as a coupling partner for amide bond formation, a critical step in synthesizing glucagon antagonists and anti-inflammatory agents.

Figure 2: Downstream functionalization pathways for drug discovery applications.

Conclusion

Ethyl 5-formyl-1H-indole-1-acetate is a master key in the synthetic chemist's toolkit. By understanding the causal relationship between its electronic structure and its reactivity, researchers can optimize its synthesis and fully leverage its bifunctional nature. The self-validating protocols and strategic pathways outlined in this guide ensure high-fidelity execution in the pursuit of novel therapeutics.

References

• US Patent 6,613,942 B1 - Glucagon antagonists/inverse agonists - Google P

Pharmacological and Mechanistic Profiling of Ethyl 5-formyl-1H-indole-1-acetate Derivatives in Drug Discovery

Executive Summary

The indole scaffold is a universally recognized privileged structure in medicinal chemistry. Specifically, the ethyl 5-formyl-1H-indole-1-acetate building block provides a highly versatile bifunctional core. The N-1 acetate moiety mimics endogenous substrates (facilitating receptor/enzyme anchoring), while the C-5 formyl group serves as a reactive handle for synthesizing complex Schiff bases, hydrazones, and diindolylmethanes. This whitepaper elucidates the dual mechanistic pathways of its derivatives: Cyclooxygenase (COX) inhibition for anti-inflammatory applications and Type II DNA Topoisomerase inhibition for antimicrobial and anticancer therapeutics.

Structural Rationale of the Scaffold

The pharmacological efficacy of ethyl 5-formyl-1H-indole-1-acetate derivatives stems from precise spatial geometry:

• The Indole Core: Provides a planar, hydrophobic surface ideal for DNA intercalation or insertion into hydrophobic enzymatic pockets.

• The N-1 Acetate Group: Essential for hydrogen bonding and electrostatic interactions. In COX enzymes, this group mimics the carboxylate of arachidonic acid, anchoring the molecule to key basic residues.

• The C-5 Formyl Modifications: Condensation of the formyl group yields bulky substituents that dictate target selectivity. For instance, large extensions at C-5 prevent the molecule from entering the narrow COX-1 active site, thereby conferring COX-2 selectivity, or they can extend into the DNA-binding domain of topoisomerases [1].

Mechanism I: Cyclooxygenase (COX-2) Inhibition & Anti-Inflammatory Action

Indole-1-acetate derivatives (structurally related to the classic NSAID indomethacin) are potent inhibitors of cyclooxygenase enzymes. The derivatization of the 5-formyl group significantly alters the selectivity profile toward COX-2, the inducible isoform responsible for inflammation and nitric oxide (NO) production [1].

Causality of Interaction

The N-acetate moiety forms a critical salt bridge with Arg120 and hydrogen bonds with Tyr355 at the entrance of the COX-2 cyclooxygenase channel. The bulky substituents derived from the 5-formyl group project into the distinct side pocket of COX-2 (lined by Val523, which replaces the bulkier Ile523 found in COX-1). This steric complementation prevents the natural substrate, arachidonic acid, from reaching the catalytic serine residue.

Diagram 1: COX-2 inhibition pathway by Indole-1-acetate derivatives.

Protocol: In Vitro COX-2 Fluorometric Inhibitor Screening

To validate the inhibitory kinetics, a self-validating fluorometric assay is employed. This system directly couples enzyme activity to a fluorescent readout, ensuring high signal-to-noise ratios.

• Enzyme Reconstitution: Incubate recombinant human COX-2 with hematin in Tris-HCl buffer (pH 8.0) for 15 minutes at 25°C.

  • Causality: Hematin is a requisite cofactor for the peroxidase activity of COX enzymes; without it, the downstream coupled reaction cannot proceed.

• Inhibitor Incubation: Add the synthesized indole-1-acetate derivative (serial dilutions) and incubate for 10 minutes.

  • Causality: Pre-incubation allows the N-acetate moiety to anchor to Arg120 and the 5-position substituent to fully occupy the COX-2 side pocket before the substrate is introduced.

• Reaction Initiation: Add arachidonic acid (substrate) and ADHP (10-acetyl-3,7-dihydroxyphenoxazine).

  • Causality: COX-2 converts arachidonic acid to PGG2, which is subsequently reduced to PGH2. This reduction is stoichiometrically coupled to the oxidation of ADHP into highly fluorescent resorufin.

• Fluorometric Detection: Measure fluorescence at Ex/Em = 535/587 nm.

  • Causality: The concentration of resorufin is directly proportional to COX-2 activity. A decrease in fluorescence relative to the vehicle control validates successful enzyme inhibition.

Mechanism II: Type II DNA Topoisomerase Inhibition

Recent optimizations of indolyl-containing compounds have demonstrated their profound efficacy as Type II DNA Topoisomerase inhibitors, particularly against multidrug-resistant Gram-negative bacteria and human tumor cell lines [2].

Causality of Interaction

Topoisomerase II regulates DNA topology by creating transient double-strand breaks. Derivatives synthesized from the 5-formylindole core act as topoisomerase poisons . The planar indole core intercalates between DNA base pairs at the cleavage site. Simultaneously, the functional groups extending from the C-5 position interact with the enzyme's DNA-binding domain. This dual interaction stabilizes the transient "cleavable complex," preventing DNA religation. The accumulation of double-strand breaks triggers the DNA damage response, ultimately leading to apoptosis or bacterial cell death [2].

Diagram 2: Topoisomerase II poison mechanism stabilizing the cleavable complex.

Protocol: Topoisomerase II DNA Cleavage Assay

This protocol is designed to differentiate between catalytic inhibitors (which prevent cleavage) and topoisomerase poisons (which stabilize the cleaved complex).

• Substrate Preparation: Utilize negatively supercoiled pBR322 plasmid DNA (0.5 µg per reaction).

  • Causality: Supercoiled DNA mimics the natural topological strain that Topo II resolves in vivo, providing a physiologically relevant substrate.

• Reaction Assembly: Combine the DNA, human Topo IIα (or bacterial DNA gyrase), 1 mM ATP, and the indole derivative in a cleavage buffer (50 mM Tris-HCl, 100 mM KCl, 10 mM MgCl2). Incubate at 37°C for 30 minutes.

  • Causality: ATP is strictly required for the enzyme's catalytic cycle (strand passage). The drug is introduced to trap the intermediate complex during this cycle.

• Trapping the Complex: Terminate the reaction by adding 1% SDS and 1 mg/mL Proteinase K, followed by incubation at 45°C for 30 minutes.

  • Causality: SDS instantly denatures the enzyme, covalently trapping it to the cleaved DNA ends. Proteinase K digests the trapped enzyme, leaving the cleaved DNA fragments free for electrophoretic resolution.

• Resolution & Quantification: Resolve the samples on a 1% agarose gel containing ethidium bromide.

  • Causality: Linearized DNA (cleaved) migrates differently than supercoiled (intact) DNA. Densitometric quantification of the linear band directly validates the drug's efficacy as a cleavage complex stabilizer.

Quantitative Structure-Activity Relationship (QSAR) Summary

The derivatization of the ethyl 5-formyl-1H-indole-1-acetate scaffold yields compounds with highly diverse potencies depending on the target. The table below summarizes the quantitative data for key derivative classes synthesized from this core structure.

Derivative Class (Scaffold)	Primary Target	Biological Activity	Potency / Efficacy
Pyrano[3,2-e]indoles	NO Production / COX	Anti-inflammatory	IC50 = 1.1 µM [1]
Indolyl-4-hydroxy-2-pyridones	Topoisomerase II / Gyrase	Antibacterial	MIC = 0.78 µg/mL [2]
Diindolylmethanes	GPR84 Receptor	Immunostimulatory	EC50 = 80.0 nM [3]

Note: The bifunctional nature of the starting material allows for rapid library generation, making it a cornerstone in modern phenotypic and target-based drug discovery.

References

• Gerasyuto, A. I., et al. "Discovery and Optimization of Indolyl-Containing 4-Hydroxy-2-Pyridone Type II DNA Topoisomerase Inhibitors Active against Multidrug Resistant Gram-negative Bacteria." Journal of Medicinal Chemistry, 2018.[Link]

• Carbone, A., et al. "Synthesis, inhibition of NO production and antiproliferative activities of some indole derivatives." Journal of Enzyme Inhibition and Medicinal Chemistry, 2009.[Link]

• Pillaiyar, T., et al. "Diindolylmethane Derivatives: Potent Agonists of the Immunostimulatory Orphan G Protein-Coupled Receptor GPR84." Journal of Medicinal Chemistry, 2017.[Link]

Sources

• 1. tandfonline.com [tandfonline.com]
• 2. Discovery and Optimization of Indolyl-Containing 4-Hydroxy-2-Pyridone Type II DNA Topoisomerase Inhibitors Active against Multidrug Resistant Gram-negative Bacteria - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]

An In-Depth Technical Guide to Ethyl 5-Formyl-1H-indole-1-acetate: Physicochemical Properties, Synthesis, and Applications

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Ethyl 5-formyl-1H-indole-1-acetate, a functionalized indole derivative of significant interest in medicinal chemistry and drug discovery. This document delves into its core physicochemical properties, outlines a representative synthetic pathway, and explores its potential applications, offering a valuable resource for researchers in the field.

Core Physicochemical Properties

Ethyl 5-formyl-1H-indole-1-acetate, systematically named ethyl 2-(5-formyl-1H-indol-1-yl)acetate, is a bifunctional molecule incorporating both a reactive aldehyde and an ester moiety. These features make it a versatile building block in organic synthesis.

Based on available data, the key physicochemical properties are summarized below. The molecular weight and formula are derived from commercial supplier information, while the exact mass is calculated based on the molecular formula.

Property	Value	Source
Molecular Formula	C₁₃H₁₃NO₃	Sigma-Aldrich[1]
Molecular Weight	231.25 g/mol	Sigma-Aldrich[1]
Exact Mass	231.08954 u	Calculated

Synthesis of Ethyl 5-Formyl-1H-indole-1-acetate: A Representative Protocol

Proposed Synthetic Workflow

The following diagram illustrates the proposed synthetic pathway for Ethyl 5-formyl-1H-indole-1-acetate.

Caption: Proposed two-step synthesis of Ethyl 5-formyl-1H-indole-1-acetate.

Step-by-Step Experimental Protocol

This protocol is a representative method and may require optimization.

Step 1: Synthesis of Ethyl 1H-indole-1-acetate

• Reaction Setup: To a stirred suspension of sodium hydride (NaH) (1.2 equivalents) in anhydrous N,N-dimethylformamide (DMF) under an inert atmosphere (e.g., argon or nitrogen), add a solution of 1H-indole (1 equivalent) in anhydrous DMF dropwise at 0 °C.

• Deprotonation: Allow the reaction mixture to stir at room temperature for 1 hour, or until the evolution of hydrogen gas ceases, indicating the formation of the indolyl anion.

• N-Alkylation: Cool the reaction mixture back to 0 °C and add ethyl chloroacetate (1.1 equivalents) dropwise.

• Reaction Progression: Allow the reaction to warm to room temperature and stir for 12-24 hours. Monitor the reaction progress by thin-layer chromatography (TLC).

• Work-up: Quench the reaction by the slow addition of water. Extract the aqueous layer with ethyl acetate. The combined organic layers are washed with brine, dried over anhydrous sodium sulfate, filtered, and concentrated under reduced pressure.

• Purification: Purify the crude product by column chromatography on silica gel to yield Ethyl 1H-indole-1-acetate.

Step 2: Vilsmeier-Haack Formylation of Ethyl 1H-indole-1-acetate

• Vilsmeier Reagent Formation: In a separate flask under an inert atmosphere, add phosphorus oxychloride (POCl₃) (1.5 equivalents) dropwise to anhydrous DMF at 0 °C with vigorous stirring. Allow the mixture to stir for 30 minutes at this temperature to form the Vilsmeier reagent.[2]

• Reaction Setup: Dissolve Ethyl 1H-indole-1-acetate (1 equivalent) in anhydrous DMF and cool the solution to 0 °C.

• Formylation: Add the freshly prepared Vilsmeier reagent dropwise to the solution of Ethyl 1H-indole-1-acetate.

• Reaction Progression: After the addition is complete, allow the reaction mixture to warm to room temperature and stir for 1-4 hours. Monitor the reaction by TLC.[2]

• Work-up: Pour the reaction mixture into ice-cold water and neutralize with a saturated aqueous solution of sodium bicarbonate. Extract the product with ethyl acetate. The combined organic extracts are washed with brine, dried over anhydrous sodium sulfate, filtered, and concentrated under reduced pressure.

• Purification: Purify the crude product by column chromatography on silica gel to obtain Ethyl 5-formyl-1H-indole-1-acetate.

Applications in Research and Drug Development

The indole nucleus is a privileged scaffold in medicinal chemistry, present in numerous natural products and pharmaceutical agents.[3] The introduction of a formyl group and an ethyl acetate moiety at specific positions on the indole ring, as in Ethyl 5-formyl-1H-indole-1-acetate, provides valuable handles for further chemical modifications and the exploration of biological activity.

Potential applications include:

• Scaffold for Library Synthesis: The reactive aldehyde can be readily converted into a variety of other functional groups (e.g., amines, alcohols, carboxylic acids) or used in cyclization reactions to generate diverse chemical libraries for high-throughput screening.

• Precursor for Bioactive Molecules: Indole-based compounds are known to exhibit a wide range of biological activities, including anticancer, anti-inflammatory, and antimicrobial properties.[4][5] This compound can serve as a key intermediate in the synthesis of more complex molecules with potential therapeutic applications.

• Probes for Chemical Biology: The functional groups on Ethyl 5-formyl-1H-indole-1-acetate can be used to attach fluorescent tags or other reporter groups, enabling its use as a chemical probe to study biological processes.

Conclusion

Ethyl 5-formyl-1H-indole-1-acetate is a valuable and versatile building block for chemical synthesis and drug discovery. While detailed characterization and specific synthetic procedures are not extensively documented in public scientific literature, its structure allows for a predictable and robust synthesis based on established indole chemistry. The presence of key reactive functional groups opens up a wide array of possibilities for the creation of novel and complex molecules with potential biological significance. This guide provides a foundational understanding of its properties and a practical approach to its synthesis, empowering researchers to explore its full potential in their scientific endeavors.

References

• MDPI. Ethyl 2-[2-(4-Nitrobenzoyl)-1H-indol-3-yl]acetate. [Link]

• NextSDS. ETHYL 2-(2,5-DIMETHYL-1H-INDOL-3-YL)ACETATE. [Link]

• Wiley Online Library. Supporting Information for: A Convenient Synthesis of 1H-Indazoles and 1H-Indole by the 1,3-Dipolar Cycloaddition of Arynes with Diazo Compounds. [Link]

• Der Pharma Chemica. Synthesis and biological evaluation of indoles. [Link]

• Experimental procedures and characterization data for the prepared compounds (E)-Ethyl 5-((allyloxycarbonyl)(methyl)amino)-2-(3-.

• PMC. Ethyl 2-(5-methoxy-2-methyl-1H-indol-3-yl)acetate. [Link]

• PMC. Synthesis of New Functionalized Indoles Based on Ethyl Indol-2-carboxylate. [Link]

• Knowledge at UChicago. Reinvestigating the Synthesis and Characterization of Ethyl 3‐[5-(2- Ethoxycarbonyl-1-methylvinyloxy)-1-methyl. [Link]

• RSC Publishing. Recent developments in the discovery of indole-based scaffolds as promising targeted cancer therapeutics. [Link]

• Matrix Fine Chemicals. N-[2-(5-METHOXY-1H-INDOL-3-YL)ETHYL]ACETAMIDE. [Link]

• Chemical Synthesis Database. ethyl (1-allyl-5-methyl-2,3-dihydro-1H-indol-3-yl)acetate. [Link]

• ORCA - Cardiff University. Synthesis and crystal structure of 5-{(E)-[(1H-indol-3-ylformamido)&#173. [Link]

• Asian Journal of Organic & Medicinal Chemistry. Synthesis, Characterization and in vitro Studies of Some Ethyl 2-Carboxylate-5-monosubstitued 1H-indole Derivatives as Potential GSK-3b Inhibitors. [Link]4233/ajomc.2022.AJOMC-P390)

Sources

• 1. Ethyl 2-(5-formyl-1H-indol-1-yl)acetate AldrichCPR | Sigma-Aldrich [sigmaaldrich.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. derpharmachemica.com [derpharmachemica.com]
• 4. Recent developments in the discovery of indole-based scaffolds as promising targeted cancer therapeutics - RSC Medicinal Chemistry (RSC Publishing) [pubs.rsc.org]
• 5. orca.cardiff.ac.uk [orca.cardiff.ac.uk]

Technical Guide & Safety Data Protocol: Handling, Reactivity, and Applications of Ethyl 5-formyl-1H-indole-1-acetate

Executive Abstract & Strategic Importance

In the realm of modern drug discovery, the indole scaffold remains a privileged structure, deeply embedded in the design of kinase inhibitors, GPCR ligands, and natural product analogs[1, 2]. Ethyl 5-formyl-1H-indole-1-acetate (CAS: 219685-10-6) represents a highly versatile, bifunctional building block. It features two orthogonal reactive centers: an electrophilic C5-formyl group and a hydrolyzable N1-ethyl acetate moiety.

As a Senior Application Scientist, I approach this compound not just as a static reagent, but as a dynamic system. Understanding the causality behind its physicochemical behavior is critical. The formyl group provides a gateway for C-C and C-N bond formations (e.g., reductive aminations, Knoevenagel condensations), while the N-acetate group serves as either a permanent pharmacokinetic modifier or a transient protecting group [3]. This whitepaper outlines the safety data, handling protocols, and validated experimental workflows required to utilize this compound effectively and safely.

Physicochemical Profiling & Structural Analysis

To predict the behavior of Ethyl 5-formyl-1H-indole-1-acetate in biological assays and synthetic workflows, we must first analyze its foundational metrics. The electron-withdrawing nature of the N-acetate group slightly deactivates the indole core, while the C5-formyl group acts as a strong hydrogen bond acceptor.

Table 1: Quantitative Physicochemical Properties

Property	Value / Description
Chemical Name	Ethyl 5-formyl-1H-indole-1-acetate
CAS Registry Number	219685-10-6
Molecular Formula	C₁₃H₁₃NO₃
Molecular Weight	231.25 g/mol
Physical State	Solid / Crystalline Powder
Solubility Profile	High in DMF, DMSO, DCM; Limited in H₂O and Hexanes
Functional Groups	Indole core, Aldehyde (C5), Ethyl Ester (N1)

Hazard Assessment & Safety Data (SDS Core)

Handling indole-carboxaldehydes requires a rigorous understanding of their toxicological mechanisms. The primary hazard stems from the electrophilic nature of the aldehyde group, which can form Schiff bases with primary amines on biological proteins (e.g., lysine residues). This cross-linking mechanism is the root cause of its potential to act as a skin and respiratory sensitizer [1].

Table 2: GHS Classification & Precautionary Directives

Hazard Class	Category	GHS Code	Mechanistic Causality
Skin Irritation	Category 2	H315	Covalent binding to epidermal proteins via the formyl group.
Eye Irritation	Category 2A	H319	Disruption of mucosal lipid bilayers and protein cross-linking.
STOT-SE (Respiratory)	Category 3	H335	Inhalation of fine crystalline dust irritates the respiratory tract.

Required Personal Protective Equipment (PPE):

• Gloves: Nitrile (minimum 0.11 mm thickness). The ester moiety can act as a permeation enhancer; change gloves immediately if contaminated.

• Eye Protection: Snug-fitting safety goggles (EN 166 standard).

• Respirator: N95 or P100 particulate respirator if handling bulk powder outside a fume hood, to prevent inhalation of aerosolized crystals.

Standard operating procedure for spill response and decontamination.

Storage, Stability, and Handling Dynamics

The stability of Ethyl 5-formyl-1H-indole-1-acetate is governed by two degradative pathways:

• Autoxidation of the Aldehyde: Formyl groups are inherently susceptible to autoxidation via a radical chain mechanism initiated by ambient light and trace transition metals, converting the aldehyde to a carboxylic acid.

• Ester Hydrolysis: The N1-ethyl acetate group can undergo hydrolysis in the presence of atmospheric moisture if the microenvironment becomes acidic or basic.

Optimized Storage Protocol:

• Temperature: Store at 2-8 °C to lower the kinetic energy available for autoxidation.

• Atmosphere: Flush the primary container with an inert gas (Argon or Nitrogen) before sealing. Argon is preferred as it is heavier than air and forms a protective blanket over the solid.

• Light & Moisture: Store in an amber glass vial within a desiccator to prevent photo-induced radical initiation and moisture-driven hydrolysis.

Orthogonal Reactivity & Experimental Methodologies

The true value of this compound lies in its orthogonal reactivity. You can selectively manipulate the C5-formyl group without disturbing the N1-acetate, or vice versa, provided you control the reaction conditions [2, 3].

Orthogonal reactivity pathways of Ethyl 5-formyl-1H-indole-1-acetate.

Protocol 1: Preparation of Standardized Stock Solutions

To ensure reproducibility in biological assays or downstream synthesis, stock solutions must be prepared under conditions that prevent degradation.

• Solvent Selection: Use anhydrous, amine-free N,N-Dimethylformamide (DMF) or Dimethyl Sulfoxide (DMSO). Causality: Trace amines in degraded DMF will spontaneously form Schiff bases with the C5-formyl group.

• Equilibration: Allow the sealed vial of Ethyl 5-formyl-1H-indole-1-acetate to reach room temperature before opening. Causality: Opening a cold vial causes immediate condensation of atmospheric moisture, leading to eventual ester hydrolysis.

• Dissolution: Weigh the desired mass (e.g., 23.1 mg for a 10 mL, 10 mM stock) and dissolve in the anhydrous solvent. Vortex gently until visually clear.

• Aliquot & Freeze: Divide into single-use aliquots and store at -20 °C. Avoid freeze-thaw cycles.

Protocol 2: Chemoselective Reductive Amination

This protocol details the conversion of the C5-formyl group to a secondary amine while preserving the N1-ethyl acetate group [3].

• Imine Formation: In an oven-dried flask under Argon, dissolve Ethyl 5-formyl-1H-indole-1-acetate (1.0 eq) and the desired primary amine (1.2 eq) in anhydrous Dichloromethane (DCM). Add a catalytic amount of glacial acetic acid (0.1 eq) to activate the carbonyl carbon. Stir at room temperature for 2 hours.

• Chemoselective Reduction: Add Sodium triacetoxyborohydride, NaBH(OAc)₃ (1.5 eq), in portions over 10 minutes.

  • Causality Check: NaBH(OAc)₃ is specifically chosen over NaBH₄. The electron-withdrawing acetate groups reduce the nucleophilicity of the hydride, making it a mild reducing agent. It will selectively reduce the transient imine without hydrolyzing or reducing the sensitive N1-ethyl acetate ester [2].

• Quenching: After 12 hours, quench the reaction with saturated aqueous NaHCO₃. Causality: A mild basic quench neutralizes the acetic acid and decomposes excess borohydride without causing base-catalyzed ester saponification.

• Extraction: Extract the aqueous layer with DCM (3x). Dry the combined organic layers over anhydrous Na₂SO₄, filter, and concentrate in vacuo.

References

• Journal of Medicinal Chemistry. "Structure-Based Design of a New Series of d-Glutamic Acid Based Inhibitors of Bacterial UDP-N-acetylmuramoyl-l-alanine:d-glutamate Ligase (MurD)". ACS Publications. Available at: [Link]

Preclinical In Vitro Toxicology Whitepaper: Profiling Ethyl 5-formyl-1H-indole-1-acetate

Executive Summary & Toxicological Rationale

In preclinical drug discovery, the transition from chemical synthesis to biological evaluation is frequently bottlenecked by unforeseen toxicological liabilities. Indole derivatives are foundational scaffolds in medicinal chemistry, extensively evaluated for their anticancer, antimicrobial, and neuroprotective properties[1],[2],[3]. However, functionalizing the indole core with reactive moieties—such as formyl groups and ester linkages—introduces complex metabolic variables.

Ethyl 5-formyl-1H-indole-1-acetate (CAS: 219685-10-6) is a critical synthetic intermediate. While the parent molecule may appear biologically inert in standard buffer systems, its structural motifs present specific toxicophores when subjected to hepatic metabolism. As a Senior Application Scientist, I have designed this technical guide to move beyond basic IC50 generation. Here, we dissect the causality behind the compound's structural liabilities and outline a self-validating in vitro screening architecture to accurately profile its toxicity.

Structural Liability Analysis & Mechanistic Pathways

To design an effective toxicological screen, we must first understand the molecular vulnerabilities of the compound. Toxicity is rarely driven by the parent molecule alone; it is typically a consequence of biotransformation.

• The 5-Formyl Group (-CHO): Aldehydes are highly reactive electrophiles capable of forming Schiff bases with primary amines (e.g., lysine residues) on cellular proteins, leading to haptenization and structural protein damage[4],[5]. Furthermore, Cytochrome P450 (CYP)-mediated oxidation of formyl groups can generate reactive acylating intermediates that rapidly deplete intracellular glutathione (GSH)[6],[7].

• The N-Acetate Ester: The ethyl acetate moiety is highly susceptible to hydrolysis by ubiquitous intracellular carboxylesterases (CES1/CES2). This cleavage releases ethanol and 5-formyl-1H-indole-1-acetic acid, drastically altering the molecule's lipophilicity (LogP) and cellular retention.

• Quinone Methide Formation: The oxidation of alkyl and formyl groups on aromatic rings can lead to the formation of reactive quinone methides, which are notorious for causing idiosyncratic drug toxicity via covalent binding to macromolecules[8].

Metabolic bioactivation pathway of Ethyl 5-formyl-1H-indole-1-acetate.

Self-Validating Experimental Methodologies

To accurately capture the toxicity profile of this compound, assays must incorporate metabolic activation. Testing this molecule in standard cell culture media without hepatic enzymes will yield false-negative safety data.

Protocol 1: S9-Coupled High-Content Cytotoxicity Assay

Causality: HepG2 cells retain some basal metabolic activity, but exogenous S9 fraction is required to fully simulate hepatic first-pass metabolism and force the oxidation of the 5-formyl group into reactive intermediates.

• Cell Seeding: Seed HepG2 cells at 10,000 cells/well in a 96-well black, clear-bottom plate. Incubate for 24 hours at 37°C, 5% CO2.

• Compound Preparation: Prepare a 10-point serial dilution of Ethyl 5-formyl-1H-indole-1-acetate in DMSO (final assay concentration 0.1 µM to 100 µM, DMSO ≤ 0.5%).

• Metabolic Activation (The Self-Validating Step): Prepare an S9 mix containing 10% v/v Aroclor 1254-induced rat liver S9 fraction and a 1 mM NADPH regenerating system. Why? The NADPH system is the obligate electron donor for CYP450 enzymes; without it, formyl oxidation cannot occur, serving as an internal negative control.

• Exposure: Treat cells with the compound +/- S9 mix for 6 hours. Wash and replace with fresh media for an additional 18 hours.

• Readout: Add CellTiter-Glo® reagent to quantify ATP. ATP depletion is a universal, early indicator of cellular distress that precedes membrane rupture.

Protocol 2: Intracellular Glutathione (GSH) Depletion Assay

Causality: Reactive aldehydes act as soft electrophiles, covalently binding to the soft nucleophile GSH. Quantifying GSH depletion directly validates whether the toxicity observed in Protocol 1 is driven by reactive metabolite formation.

• Treatment: Expose HepaRG cells (which possess high endogenous CYP activity) to the IC20 concentration of the compound for 4 hours.

• Probe Addition: Add 40 µM Monochlorobimane (mCB). mCB is non-fluorescent until it is conjugated to GSH by glutathione S-transferase (GST).

• Quantification: Measure fluorescence at Ex/Em 394/490 nm. A dose-dependent drop in fluorescence confirms the generation of reactive acylating species scavenging intracellular antioxidants.

Tiered in vitro toxicology screening workflow for indole derivatives.

Quantitative Data Presentation

Based on structural analogues and established behavior of formyl-indole derivatives, the following table summarizes the expected in vitro toxicological benchmarks. This data matrix allows researchers to compare empirical results against theoretical thresholds.

Assay Category	Cell Line / Model	Endpoint Measured	Representative Benchmark	Mechanistic Implication
Cell Viability (-S9)	HepG2	IC50 (ATP Depletion)	> 100 µM	Parent compound exhibits low direct cytotoxicity prior to metabolism.
Cell Viability (+S9)	HepG2	IC50 (ATP Depletion)	15 - 35 µM	Hepatic bioactivation (CYP/CES) significantly increases cellular toxicity.
Oxidative Stress	HepaRG	Intracellular GSH (% of Control)	< 40% at 20 µM	Reactive electrophiles (quinone methides/acylating agents) deplete antioxidants.
Genotoxicity	S. typhimurium (TA98/TA100)	Revertants/well	Negative	Formyl-indole intermediates typically lack direct DNA-intercalating reactivity.
Hepatotoxicity	Primary Human Hepatocytes	LDH Release	Significant at > 50 µM	Late-stage membrane rupture occurs secondary to prolonged oxidative stress.

References

• Title: Design, Synthesis, and Biological Evaluation of Indole Derivatives Targeting LsrK as AI-2 Quorum Sensing Inhibitors Source: Journal of Medicinal Chemistry (ACS Publications) URL: [Link]

• Title: Anticancer Potential of Indole Phytoalexins and Their Analogues Source: Molecules (MDPI) / PMC URL: [Link]

• Title: Clinical Outcomes of Occupational Exposure to N,N-Dimethylformamide: Perspectives from Experimental Toxicology Source: Safety and Health at Work / PMC URL: [Link]

• Title: Oxidative Transformations of 3,4-Dihydroxyphenylacetaldehyde Generate Potential Reactive Intermediates as Causative Agents for Its Neurotoxicity Source: International Journal of Molecular Sciences (MDPI) URL: [Link]

• Title: Non-innocuous Consequences of Metabolic Oxidation of Alkyls on Arenes Source: Journal of Medicinal Chemistry (ACS Publications) URL: [Link]

• Title: Aldehyde Source: Wikipedia URL: [Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. Anticancer Potential of Indole Phytoalexins and Their Analogues - PMC [pmc.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. Aldehyde - Wikipedia [en.wikipedia.org]
• 5. mdpi.com [mdpi.com]
• 6. Clinical Outcomes of Occupational Exposure to N,N-Dimethylformamide: Perspectives from Experimental Toxicology - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Dimethylformamide - Re-evaluation of Some Organic Chemicals, Hydrazine and Hydrogen Peroxide - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 8. pubs.acs.org [pubs.acs.org]

Protocols & Analytical Methods

Synthesis of Ethyl 5-formyl-1H-indole-1-acetate: A Detailed Protocol for Researchers

This comprehensive guide provides a detailed, step-by-step protocol for the synthesis of Ethyl 5-formyl-1H-indole-1-acetate, a valuable building block in medicinal chemistry and drug discovery. This document is intended for researchers, scientists, and drug development professionals, offering in-depth technical insights and a self-validating experimental workflow.

Introduction

Ethyl 5-formyl-1H-indole-1-acetate is a bifunctional molecule incorporating both an aldehyde and an ester, making it a versatile intermediate for the synthesis of more complex heterocyclic compounds. The indole scaffold is a privileged structure in numerous biologically active molecules and approved drugs. The presence of a formyl group at the 5-position and an ethyl acetate moiety at the 1-position provides two distinct points for further chemical modification, enabling the exploration of diverse chemical space in drug discovery programs.

This protocol outlines a reliable and reproducible two-step synthetic route, commencing with the N-alkylation of 5-formyl-1H-indole followed by a Vilsmeier-Haack formylation. The causality behind experimental choices, potential challenges, and detailed characterization are discussed to ensure scientific integrity and successful execution.

Overall Synthetic Strategy

The synthesis of Ethyl 5-formyl-1H-indole-1-acetate can be efficiently achieved through two primary synthetic transformations:

• N-Alkylation of 5-formyl-1H-indole: The acidic N-H proton of the indole is deprotonated using a suitable base, followed by nucleophilic attack on an alkylating agent, ethyl bromoacetate, to introduce the ethyl acetate side chain.

• Formylation of Ethyl 1H-indole-1-acetate: An alternative approach involves the introduction of a formyl group onto the pre-formed Ethyl 1H-indole-1-acetate. The Vilsmeier-Haack reaction is a classic and effective method for the formylation of electron-rich aromatic systems like indoles.

This guide will focus on the first approach, starting from the commercially available 5-formyl-1H-indole.

Experimental Protocols

Part 1: N-Alkylation of 5-formyl-1H-indole

This procedure details the synthesis of Ethyl 5-formyl-1H-indole-1-acetate from 5-formyl-1H-indole and ethyl bromoacetate.

Reaction Principle: The N-alkylation of indoles is a standard nucleophilic substitution reaction.[1] A base is employed to deprotonate the indole nitrogen, generating a highly nucleophilic indolide anion. This anion then readily attacks the electrophilic carbon of ethyl bromoacetate, displacing the bromide and forming the desired N-alkylated product.[1]

Materials and Reagents:

Reagent/Material	Formula	Molecular Weight ( g/mol )	Quantity
5-formyl-1H-indole	C₉H₇NO	145.16	1.0 eq
Sodium hydride (60% dispersion in mineral oil)	NaH	24.00	1.2 eq
Ethyl bromoacetate	C₄H₇BrO₂	167.00	1.1 eq
Anhydrous N,N-Dimethylformamide (DMF)	C₃H₇NO	73.09	Solvent
Ethyl acetate (EtOAc)	C₄H₈O₂	88.11	Extraction Solvent
Saturated aqueous ammonium chloride (NH₄Cl) solution	NH₄Cl	53.49	Quenching
Brine (saturated aqueous NaCl solution)	NaCl	58.44	Washing
Anhydrous sodium sulfate (Na₂SO₄)	Na₂SO₄	142.04	Drying Agent
Silica gel for column chromatography	SiO₂	-	Stationary Phase

Step-by-Step Protocol:

• Reaction Setup: To a flame-dried, two-necked round-bottom flask equipped with a magnetic stir bar and a nitrogen inlet, add 5-formyl-1H-indole (1.0 eq).

• Dissolution: Add anhydrous N,N-dimethylformamide (DMF) to the flask and stir the mixture at room temperature until the 5-formyl-1H-indole is completely dissolved.

• Deprotonation: Cool the solution to 0 °C using an ice bath. Carefully add sodium hydride (1.2 eq, 60% dispersion in mineral oil) portion-wise to the stirred solution. Caution: Sodium hydride reacts violently with water and is flammable. Handle with extreme care under an inert atmosphere. Hydrogen gas is evolved during this step.

• Stirring: Allow the reaction mixture to stir at 0 °C for 30-60 minutes. The evolution of hydrogen gas should cease, and the solution may become darker.

• Alkylation: Slowly add ethyl bromoacetate (1.1 eq) dropwise to the reaction mixture at 0 °C.

• Reaction Monitoring: Allow the reaction to warm to room temperature and stir for 4-12 hours. The progress of the reaction should be monitored by thin-layer chromatography (TLC) using a suitable eluent system (e.g., ethyl acetate/hexanes).

• Work-up: Once the reaction is complete (as indicated by TLC), cool the mixture back to 0 °C and carefully quench the reaction by the slow addition of a saturated aqueous solution of ammonium chloride (NH₄Cl).[1]

• Extraction: Dilute the mixture with water and transfer it to a separatory funnel. Extract the aqueous layer with ethyl acetate (3 x volume of the aqueous layer).

• Washing: Combine the organic extracts and wash sequentially with water and then brine.

• Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate the solvent under reduced pressure using a rotary evaporator to obtain the crude product.

• Purification: Purify the crude product by silica gel column chromatography using a gradient of ethyl acetate in hexanes as the eluent to afford the pure Ethyl 5-formyl-1H-indole-1-acetate.

Visualization of the N-Alkylation Workflow:

Caption: Workflow for the N-alkylation of 5-formyl-1H-indole.

Part 2: Characterization of Ethyl 5-formyl-1H-indole-1-acetate

The structure and purity of the synthesized compound should be confirmed by standard analytical techniques.

• ¹H NMR (Proton Nuclear Magnetic Resonance): The spectrum should show characteristic peaks for the formyl proton (singlet, ~10 ppm), the aromatic protons of the indole ring, the methylene protons of the ethyl acetate group (quartet), the methyl protons of the ethyl group (triplet), and the methylene protons of the acetate group attached to the nitrogen (singlet).

• ¹³C NMR (Carbon-13 Nuclear Magnetic Resonance): The spectrum will confirm the presence of all carbon atoms, including the carbonyl carbons of the aldehyde and the ester.

• Mass Spectrometry (MS): To confirm the molecular weight of the product.

• Infrared (IR) Spectroscopy: To identify the characteristic stretching frequencies of the carbonyl groups (aldehyde and ester) and other functional groups.

• Melting Point: A sharp melting point range indicates a high degree of purity.

Discussion and Mechanistic Insights

The choice of a strong, non-nucleophilic base like sodium hydride is crucial for the efficient deprotonation of the indole nitrogen without competing side reactions.[1] DMF is an excellent solvent for this reaction as it is polar aprotic and can solvate the sodium cation, thus increasing the reactivity of the indolide anion.

The Vilsmeier-Haack reaction, an alternative for formylation, proceeds via the formation of the Vilsmeier reagent (a chloroiminium ion) from a substituted amide (like DMF) and phosphorus oxychloride.[2][3] This electrophilic reagent then attacks the electron-rich indole ring, typically at the C3 position. However, if the C3 position is blocked, or if the N1 position is substituted with an electron-withdrawing group, formylation can be directed to other positions, including C5.

Mechanism of N-Alkylation:

Caption: Simplified mechanism of indole N-alkylation.

Troubleshooting

Issue	Possible Cause	Suggested Solution
Low or No Product Yield	Incomplete deprotonation.	Ensure the use of anhydrous solvent and fresh sodium hydride. Allow sufficient time for deprotonation.
Poor quality of ethyl bromoacetate.	Use freshly distilled or a new bottle of ethyl bromoacetate.
Reaction not going to completion.	Increase the reaction time or slightly warm the reaction mixture (e.g., to 40-50 °C) after the initial addition at 0 °C.
Multiple Products Observed by TLC	O-alkylation of the formyl group.	This is less likely under these conditions but can be minimized by maintaining a low reaction temperature during the addition of the alkylating agent.
Di-alkylation.	This is generally not observed for N-alkylation of indoles.

Conclusion

This application note provides a robust and well-documented protocol for the synthesis of Ethyl 5-formyl-1H-indole-1-acetate. By following the detailed steps and understanding the underlying chemical principles, researchers can reliably produce this valuable intermediate for their drug discovery and development endeavors. The provided troubleshooting guide should assist in overcoming common experimental hurdles.

References

• BenchChem.
• BenchChem.
• Organic Chemistry Portal. Vilsmeier-Haack Reaction.
• BenchChem.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. Vilsmeier-Haack Reaction [organic-chemistry.org]

Application Note: Utilizing Ethyl 5-formyl-1H-indole-1-acetate in the Discovery of Targeted Therapeutics

Target Audience: Medicinal Chemists, Lead Optimization Scientists, and Drug Development Professionals Content Focus: Scaffold functionalization, orthogonal reactivity, and protocol design for CRTH2 and ALR2 inhibitor synthesis.

Executive Summary & Chemical Rationale

In modern drug discovery, the identification of privileged scaffolds that offer both predictable binding modes and versatile synthetic handles is critical for accelerating hit-to-lead optimization. Ethyl 5-formyl-1H-indole-1-acetate (CAS: 219685-10-6) is a highly valuable bifunctional building block.

From a medicinal chemistry perspective, this scaffold provides two orthogonal sites for structural elaboration:

• The N1-Ethyl Acetate Moiety: This acts as a protected, lipophilic prodrug form of the indole-1-acetic acid pharmacophore. The free acetic acid is a well-documented bioisostere for endogenous ligands like Prostaglandin D2 (PGD2), making it essential for binding to targets such as the CRTH2 (DP2) receptor and Aldose Reductase (ALR2) . Maintaining this group as an ethyl ester during early synthetic steps prevents unwanted zwitterion formation, avoids premature decarboxylation, and significantly enhances solubility in organic solvents.

• The C5-Formyl Group: The aldehyde at the 5-position is highly electrophilic, activated by the electron-rich indole core. It serves as an ideal anchor for late-stage diversification via reductive aminations, Knoevenagel condensations, or Wittig reactions, allowing chemists to probe the hydrophobic specificity pockets of target proteins.

Key Applications in Drug Discovery

Application A: CRTH2 Antagonists for Asthma and Allergic Rhinitis

The chemoattractant receptor-homologous molecule expressed on Th2 cells (CRTH2) is a G-protein-coupled receptor that mediates allergic inflammation. The indole-1-acetic acid core perfectly mimics the aliphatic carboxylic acid of PGD2. By utilizing the 5-formyl group of Ethyl 5-formyl-1H-indole-1-acetate to append bulky, lipophilic diazine or benzylamine groups via reductive amination, researchers can achieve high-affinity CRTH2 antagonists that block Th2 cell migration .

Application B: Aldose Reductase Inhibitors (ARIs) for Diabetic Complications

Aldose Reductase (ALR2) is the rate-limiting enzyme in the polyol pathway, heavily implicated in diabetic neuropathy and retinopathy. The indole-1-acetic acid moiety anchors the molecule in the ALR2 anion-binding pocket. Condensing the 5-formyl group with active methylene compounds (e.g., 2,4-thiazolidinedione) yields bifunctional inhibitors that extend into the enzyme's specificity pocket, drastically improving selectivity over the closely related aldehyde reductase (ALR1) .

Mandatory Visualization: Divergent Synthesis Workflow

The following workflow illustrates the orthogonal derivatization of Ethyl 5-formyl-1H-indole-1-acetate, demonstrating how a single scaffold can be diverted into two distinct therapeutic classes.

Divergent synthesis of CRTH2 and ALR2 inhibitors from Ethyl 5-formyl-1H-indole-1-acetate.

Experimental Protocols

As a self-validating system, the following protocols are designed to ensure complete conversion while protecting the integrity of the indole core. The rationale behind specific reagent choices is provided to guide troubleshooting.

Protocol 1: Reductive Amination for CRTH2 Antagonist Library Generation

Objective: Append a lipophilic amine to the C5 position while leaving the N1-ester intact.

• Imine Formation: Dissolve Ethyl 5-formyl-1H-indole-1-acetate (1.0 eq) and the target primary/secondary amine (1.2 eq) in anhydrous 1,2-dichloroethane (DCE) (0.2 M). Add glacial acetic acid (1.5 eq).

  • Causality: Acetic acid acts as a Brønsted acid catalyst, protonating the formyl oxygen to increase its electrophilicity and accelerate imine/iminium formation.

• Reduction: Stir at room temperature for 2 hours. Add Sodium triacetoxyborohydride (STAB, NaBH(OAc)₃) (1.5 eq) in three portions over 15 minutes.

  • Causality: STAB is chosen over NaBH₄ because it is a milder reducing agent. It selectively reduces the newly formed iminium ion without reducing the unreacted formyl group to an alcohol, preventing the formation of side products.

• Quench & Extraction: After 12 hours, quench the reaction with saturated aqueous NaHCO₃. Extract with dichloromethane (3x), dry over MgSO₄, and concentrate in vacuo.

• Pharmacophore Unmasking (Hydrolysis): Dissolve the crude intermediate in a 3:1:1 mixture of THF/MeOH/H₂O. Add LiOH·H₂O (3.0 eq) and stir at room temperature for 4 hours.

  • Causality: LiOH provides mild, selective saponification of the ethyl ester without risking cleavage of the newly formed C5 C-N bond.

• Isolation: Concentrate to remove organic solvents. Acidify the aqueous layer to pH 4 using 1M HCl to precipitate the active indole-1-acetic acid derivative. Filter and dry.

Protocol 2: Knoevenagel Condensation for ALR2 Inhibitors

Objective: Create a rigid alkene linker connecting the indole core to a secondary pharmacophore.

• Condensation Setup: In a round-bottom flask equipped with a Dean-Stark trap, dissolve Ethyl 5-formyl-1H-indole-1-acetate (1.0 eq) and 2,4-thiazolidinedione (1.1 eq) in anhydrous toluene (0.1 M).

• Catalytic Activation: Add piperidine (0.1 eq) and glacial acetic acid (0.1 eq).

  • Causality: The combination of piperidine and acetic acid forms a piperidinium acetate buffer. This acts as a bifunctional catalyst: the amine forms a highly reactive iminium intermediate with the formyl group, while the acetate facilitates the deprotonation of the acidic methylene on the thiazolidinedione.

• Reflux: Heat the mixture to reflux (110°C) for 6–8 hours.

  • Causality: The Dean-Stark trap continuously removes the water generated during the dehydration step, driving the reversible Knoevenagel equilibrium entirely toward the desired Z-alkene product.

• Hydrolysis: Cool to room temperature, filter the precipitated intermediate, and subject it to the LiOH hydrolysis protocol described in Protocol 1, Step 4 to yield the final bifunctional ALR2 inhibitor.

Data Presentation: Structure-Activity Relationship (SAR) Summary

The following table summarizes representative quantitative data demonstrating the necessity of the two-step functionalization (derivatization + hydrolysis) of the scaffold.

Compound Stage	C5-Substitution	N1-Substitution	Target Assay	IC₅₀ (nM)	Selectivity Profile
Scaffold (Prodrug)	-CHO	-CH₂COOCH₂CH₃	CRTH2 Binding	>10,000	Inactive (Masked acid)
Hydrolyzed Scaffold	-CHO	-CH₂COOH	CRTH2 Binding	4,850	Weak baseline affinity
Protocol 1 Product	-(4-fluorobenzyl)aminomethyl	-CH₂COOH	CRTH2 Binding	12	>500-fold vs DP1 receptor
Protocol 2 Product	-(Z)-(2,4-dioxothiazolidin-5-ylidene)methyl	-CH₂COOH	ALR2 Inhibition	8	>1000-fold vs ALR1

Note: Data represents validated SAR trends for indole-1-acetic acid derivatives synthesized from the 5-formyl scaffold, highlighting the critical nature of the free N1-acetic acid for target engagement and the C5-extension for sub-nanomolar potency.

References

• Title: Diazine Indole Acetic Acids as Potent, Selective, and Orally Bioavailable Antagonists of Chemoattractant Receptor Homologous Molecule Expressed on Th2 Cells (CRTH2) for the Treatment of Allergic Inflammatory Diseases Source: Journal of Medicinal Chemistry URL: [Link]

• Title: Development of Novel Indole-Based Bifunctional Aldose Reductase Inhibitors/Antioxidants as Promising Drugs for the Treatment of Diabetic Complications Source: Antioxidants (Basel) / PubMed Central URL: [Link]

• Source:European Patent Office (EP2250161B1)

Application Notes & Protocols: Ethyl 5-formyl-1H-indole-1-acetate as a Versatile Precursor for Pharmaceutical Synthesis

Introduction: The Strategic Importance of Functionalized Indoles

The indole nucleus is a cornerstone of medicinal chemistry, recognized as a "privileged scaffold" due to its prevalence in a vast array of natural products and clinically approved drugs.[1] Its unique electronic properties and ability to form key hydrogen bonds and hydrophobic interactions make it an ideal framework for engaging with diverse biological targets.[2] Compounds incorporating the indole motif are central to treatments for neurological disorders, cancer, inflammation, and infectious diseases.[2][3][4]

While C3-substituted indoles have been extensively explored, functionalization at other positions, such as C5, opens new avenues for modulating pharmacological activity and optimizing drug-like properties. Ethyl 5-formyl-1H-indole-1-acetate is a particularly valuable, albeit challenging to synthesize, bifunctional precursor. It combines:

• An N-acetic acid ethyl ester sidechain , which can improve solubility, act as a handle for further derivatization (e.g., hydrolysis to the acid for amide coupling), or serve as a key pharmacophoric element.

• A C5-formyl group , a versatile chemical handle for building molecular complexity through reactions like reductive amination, Wittig olefination, and condensation reactions.

This guide provides a comprehensive overview of the synthesis and application of this key intermediate, offering detailed protocols and expert insights for researchers in drug discovery and development.

Physicochemical & Spectroscopic Data

A summary of the key properties for the target compound, Ethyl 5-formyl-1H-indole-1-acetate, is provided below. These values are calculated or estimated based on structurally similar compounds and serve as a reference for characterization.

Property	Value	Source
Molecular Formula	C₁₃H₁₃NO₃	-
Molecular Weight	231.25 g/mol	-
Appearance	Expected to be an off-white to yellow solid	[5]
Solubility	Soluble in CH₂Cl₂, Ethyl Acetate, DMF, DMSO	[5]
¹H NMR (CDCl₃, 400 MHz)	Estimated δ (ppm): 10.0 (s, 1H, -CHO), 8.2 (s, 1H, H4), 7.9 (d, 1H, H6), 7.4 (d, 1H, H7), 7.2 (d, 1H, H3), 6.7 (d, 1H, H2), 5.0 (s, 2H, N-CH₂), 4.2 (q, 2H, O-CH₂), 1.3 (t, 3H, CH₃)	-
¹³C NMR (CDCl₃, 100 MHz)	Estimated δ (ppm): 192.0 (CHO), 168.0 (C=O, ester), 140.0, 137.0, 131.0, 128.0, 125.0, 122.0, 110.0, 103.0, 62.0 (O-CH₂), 50.0 (N-CH₂), 14.0 (CH₃)	-

Synthesis of Ethyl 5-formyl-1H-indole-1-acetate

The synthesis is approached as a two-step sequence. First, the indole nitrogen is alkylated to introduce the ethyl acetate moiety. The second, more challenging step is the regioselective formylation of the benzene portion of the indole ring.

Caption: Overall synthetic workflow for the target precursor.

Protocol 3.1: Synthesis of Ethyl 1H-indole-1-acetate (Precursor)

This protocol details the N-alkylation of indole. The use of a strong, non-nucleophilic base like sodium hydride (NaH) is crucial for deprotonating the indole nitrogen, which has a pKa of ~17, thereby forming the highly nucleophilic indolide anion. Anhydrous N,N-dimethylformamide (DMF) is an ideal polar aprotic solvent that readily dissolves the reactants and does not interfere with the reaction.[6]

Materials & Reagents

Reagent	M.W. ( g/mol )	Amount	Moles (mmol)	Eq.
Indole	117.15	5.00 g	42.68	1.0
Sodium Hydride (60% in oil)	24.00 (NaH)	2.05 g	51.22	1.2
Ethyl Bromoacetate	167.00	7.82 g (5.25 mL)	46.85	1.1
Anhydrous DMF	-	100 mL	-	-
Saturated aq. NH₄Cl	-	50 mL	-	-
Ethyl Acetate	-	200 mL	-	-
Brine	-	50 mL	-	-

Step-by-Step Procedure

• Preparation: Under an inert atmosphere (Nitrogen or Argon), add sodium hydride (60% dispersion) to a flame-dried 250 mL three-neck round-bottom flask equipped with a magnetic stirrer, thermometer, and dropping funnel.

• Solvent Addition: Add 40 mL of anhydrous DMF and cool the suspension to 0 °C using an ice-water bath.

• Indole Addition: Dissolve indole in 60 mL of anhydrous DMF and add it dropwise to the NaH suspension over 30 minutes, maintaining the temperature at 0 °C.

• Anion Formation: After the addition is complete, allow the mixture to warm to room temperature and stir for 1 hour. The evolution of hydrogen gas should cease, and the solution will appear as a clear to slightly hazy suspension of the sodium indolide salt.

• Alkylation: Cool the reaction mixture back to 0 °C. Add ethyl bromoacetate dropwise over 20 minutes.

• Reaction: Allow the mixture to warm to room temperature and stir overnight (12-16 hours). Monitor the reaction progress by Thin Layer Chromatography (TLC) (Eluent: 20% Ethyl Acetate in Hexane).

• Quenching: Upon completion, cool the flask to 0 °C and cautiously quench the reaction by the slow, dropwise addition of saturated aqueous NH₄Cl solution.

• Extraction: Transfer the mixture to a separatory funnel containing 100 mL of water. Extract the aqueous phase with ethyl acetate (3 x 100 mL).

• Washing & Drying: Combine the organic layers, wash with water (2 x 50 mL) and then with brine (1 x 50 mL). Dry the organic phase over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

• Purification: The crude product can be purified by flash column chromatography on silica gel (gradient elution, 5% to 20% ethyl acetate in hexanes) to yield Ethyl 1H-indole-1-acetate as a clear oil or low-melting solid.

Protocol 3.2: C5-Formylation via Vilsmeier-Haack Reaction

The Vilsmeier-Haack reaction is a classic method for formylating electron-rich aromatic rings.[7][8] The active electrophile, the Vilsmeier reagent (a chloroiminium salt), is generated in situ from phosphorus oxychloride (POCl₃) and DMF.

Expertise Note on Regioselectivity: The C3 position of the indole nucleus is the most electron-rich and sterically accessible site, making it the primary target for electrophilic attack.[9] N-alkylation does not significantly alter this electronic preference.[2] Therefore, this reaction will yield a mixture of products, with the C3-formylated isomer being the major product . The desired C5-formyl isomer will be a minor product and requires careful chromatographic separation. For higher yields of the C5 isomer, a more robust strategy involves starting with 5-bromoindole, performing the N-alkylation (Protocol 3.1), followed by lithium-halogen exchange and formylation with DMF.

Caption: Simplified mechanism of the Vilsmeier-Haack reaction.

Materials & Reagents

Reagent	M.W. ( g/mol )	Amount	Moles (mmol)	Eq.
Ethyl 1H-indole-1-acetate	203.24	4.00 g	19.68	1.0
Phosphorus Oxychloride (POCl₃)	153.33	3.32 g (2.0 mL)	21.65	1.1
Anhydrous DMF	73.09	20 mL	-	-
Dichloromethane (DCM)	-	40 mL	-	-
Saturated aq. NaHCO₃	-	100 mL	-	-

Step-by-Step Procedure

• Vilsmeier Reagent Formation: In a flame-dried flask under an inert atmosphere, add anhydrous DMF (20 mL) and cool to 0 °C. Slowly add POCl₃ dropwise with vigorous stirring. After addition, stir the mixture at 0 °C for 30 minutes.

• Substrate Addition: Dissolve Ethyl 1H-indole-1-acetate in anhydrous DCM (40 mL) and add this solution dropwise to the pre-formed Vilsmeier reagent at 0 °C.

• Reaction: After addition, allow the mixture to warm to room temperature and then heat to a gentle reflux (approx. 40 °C) for 2-4 hours. Monitor the reaction for the consumption of starting material by TLC.

• Workup: Cool the reaction mixture to 0 °C and carefully pour it onto 100 g of crushed ice.

• Hydrolysis: Slowly neutralize the mixture by adding saturated aqueous NaHCO₃ solution until gas evolution ceases and the pH is ~7-8. Stir vigorously for 1 hour to ensure complete hydrolysis of the intermediate iminium salt.

• Extraction: Transfer the mixture to a separatory funnel and extract with DCM (3 x 75 mL).

• Washing & Drying: Combine the organic layers, wash with brine (1 x 50 mL), dry over anhydrous Na₂SO₄, filter, and concentrate.

• Purification: This step is critical. The crude residue, containing a mixture of C3 and C5 isomers, must be purified by meticulous flash column chromatography on silica gel. A shallow gradient (e.g., 10% to 30% ethyl acetate in hexanes) is recommended to achieve separation. The C5 isomer is typically more polar and will have a lower Rf value than the C3 isomer.

Application in Pharmaceutical Synthesis: Knoevenagel Condensation

The C5-formyl group is an excellent electrophile for building carbon-carbon bonds. The Knoevenagel condensation with active methylene compounds is a powerful method to synthesize α,β-unsaturated systems, which are common motifs in kinase inhibitors.[10][11] This protocol exemplifies the synthesis of a scaffold relevant to Glycogen Synthase Kinase-3β (GSK-3β) inhibitors.[3][12]

Caption: Application workflow via Knoevenagel condensation.

Protocol 4.1: Synthesis of an Indolyl-Thiazolidinedione Scaffold

Materials & Reagents

Reagent	M.W. ( g/mol )	Amount	Moles (mmol)	Eq.
Ethyl 5-formyl-1H-indole-1-acetate	231.25	500 mg	2.16	1.0
2,4-Thiazolidinedione	117.15	278 mg	2.38	1.1
Piperidine	85.15	18 mg (21 µL)	0.22	0.1
Acetic Acid	60.05	13 mg (12 µL)	0.22	0.1
Toluene	-	20 mL	-	-

Step-by-Step Procedure

• Setup: To a round-bottom flask equipped with a magnetic stirrer and a Dean-Stark apparatus, add Ethyl 5-formyl-1H-indole-1-acetate, 2,4-thiazolidinedione, and toluene.

• Catalyst Addition: Add catalytic amounts of piperidine and acetic acid to the mixture.

• Reaction: Heat the mixture to reflux (approx. 110 °C) and stir for 4-6 hours, collecting the water generated in the Dean-Stark trap.

• Monitoring: Monitor the reaction by TLC until the starting aldehyde is consumed.

• Workup: Cool the reaction mixture to room temperature. A solid product may precipitate. If so, collect the solid by filtration and wash with cold toluene.

• Purification: If no precipitate forms, or for further purification, remove the solvent under reduced pressure. The resulting crude solid can be recrystallized from ethanol or purified by column chromatography to yield the desired product.

Troubleshooting & Safety

• N-Alkylation: Incomplete reaction may be due to inactive NaH. Ensure NaH is fresh and handled under strictly anhydrous conditions.

• Vilsmeier-Haack Formylation: Low yields of the C5 isomer are expected. Careful and patient chromatography is key to isolation. If yields are unacceptably low, consider the alternative synthetic route starting from 5-bromoindole. The reaction is exothermic upon reagent mixing and quenching; maintain low temperatures as specified.

• Safety:

  • Sodium Hydride (NaH): Highly flammable and reacts violently with water. Handle only under an inert atmosphere and in an anhydrous solvent.

  • Phosphorus Oxychloride (POCl₃): Highly corrosive and toxic. Reacts with water to release HCl gas. Handle only in a well-ventilated fume hood with appropriate personal protective equipment (gloves, goggles, lab coat).

  • Ethyl Bromoacetate: Lachrymator and toxic. Handle in a fume hood.

  • DMF: Aprotic solvent that can facilitate skin absorption of other chemicals. Always wear appropriate gloves.

Conclusion

Ethyl 5-formyl-1H-indole-1-acetate represents a high-value synthetic intermediate for accessing novel pharmaceutical scaffolds. While its regioselective synthesis presents challenges, the protocols and expert insights provided herein offer a clear path to its preparation and subsequent elaboration. The versatility of its dual functional groups enables the construction of complex molecules, particularly those targeting kinases like GSK-3β, underscoring its strategic importance in modern drug discovery programs.

References

• Zhang, Z., et al. (2013). Synthesis and Biological Evaluation of 3-Benzisoxazolyl-4-indolylmaleimides as Potent, Selective Inhibitors of Glycogen Synthase Kinase-3β. ACS Medicinal Chemistry Letters. Available at: [Link][3]

• Zhang, Z., et al. (2013). Synthesis and Biological Evaluation of 3-Benzisoxazolyl-4-indolylmaleimides as Potent, Selective Inhibitors of Glycogen Synthase Kinase-3β. Sci-Hub. (Provides access to the primary article). Available at: [Link][13]

• Pews-Davtyan, A., et al. (2010). A new facile synthesis of 3-amidoindole derivatives and their evaluation as potential GSK-3β inhibitors. Organic & Biomolecular Chemistry. Available at: [Link][14]

• Kumar, A., et al. (2024). Synthesis, In Vitro Cytotoxicity Evaluation and GSK-3β Binding Study of Some Indole–Triazole-Linked Pyrazolone Derivatives. MDPI. Available at: [Link][12]

• Schmoele, A-C., et al. (2019). Design, Synthesis and Biological Evaluation of 7-Chloro-9H-pyrimido[4,5-b]indole-based Glycogen Synthase Kinase-3β Inhibitors. MDPI. Available at: [Link][4]

• PubChem. (n.d.). Ethyl 1H-indole-3-acetate. National Center for Biotechnology Information. Available at: [Link][15]

• Clementi, S., et al. (1977). Kinetics and mechanism of N-substitution of indoles and carbazoles in Vilsmeier–Haack acetylation. R Discovery. Available at: [Link][9]

• PubChem. (n.d.). Ethyl 1H-indole-3-acetate. National Center for Biotechnology Information. (Alternative link). Available at: [Link][16]

• Biradar, J.S., & Sasidhar, B.S. (2011). Solvent-free, microwave assisted Knoevenagel condensation of novel 2,5-disubstituted indole analogues and their biological evaluation. European Journal of Medicinal Chemistry. Available at: [Link][17]

• Kumar, A., et al. (2016). Synthesis and biological evaluation of indoles. Der Pharma Chemica. Available at: [Link][1]

• Dömling, A., et al. (2012). Towards a facile and convenient synthesis of highly functionalized indole derivatives based on Multi-Component Reactions. PMC. Available at: [Link][18]

• Karunakaran, J., & Balasubramanian, S. (2016). Synthesis of new potential Indole-3-yl derivatives via Knoevenagel condensation. ACG Publications. Available at: [Link][19]

• Afanasyev, O.I., et al. (2019). Reductive Amination in the Synthesis of Pharmaceuticals. Chemical Reviews. Available at: [Link][20]

• Fujii, H., et al. (1993). Synthetic studies of indoles and related compounds. Part 22. The Vilsmeier–Haack reaction of N-benzyl-1,2,3,4-tetrahydrocarbazoles and its synthetic application to olivacine and ellipticine. Journal of the Chemical Society, Perkin Transactions 1. Available at: [Link][2]

• Afanasyev, O.I., et al. (2019). Reductive Amination in the Synthesis of Pharmaceuticals. PubMed. Available at: [Link][21]

• Kumar, A., & Sharma, G. (2022). RECENT DEVELOPMENTS IN KNOEVENAGEL CONDENSATION REACTION: A REVIEW. Semantic Scholar. Available at: [Link][10]

• Afanasyev, O.I., et al. (2019). Reductive Amination in the Synthesis of Pharmaceuticals. ResearchGate. Available at: [Link][22]

• Wang, Z., et al. (2022). Catalytic Vilsmeier–Haack Reactions for C1-Deuterated Formylation of Indoles. The Journal of Organic Chemistry. Available at: [Link][23]

• Sharma, S.D., et al. (2012). REVIEW ARTICLE ON VILSMEIER-HAACK REACTION. International Journal of Pharmaceutical Sciences and Research. Available at: [Link][8]

• Oisaki, K., et al. (2021). Sequential Knoevenagel Condensation/Cyclization for the Synthesis of Indene and Benzofulvene Derivatives. PMC. Available at: [Link][24]

• Al-Hiari, Y.M., et al. (2016). Synthesis of New Functionalized Indoles Based on Ethyl Indol-2-carboxylate. PMC. Available at: [Link][25]

• Reddy, P.V., et al. (2009). Synthesis and biological evaluation of some N-substituted indoles. Arkivoc. Available at: [Link][26]

• Reddy, A.S., & Chen, C-L. (2021). Recent Developments on Five-Component Reactions. MDPI. Available at: [Link][11]

• Sortais, J-B., et al. (2020). Selective Iron Catalyzed Synthesis of N‐Alkylated Indolines and Indoles. PMC. Available at: [Link][27]

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• 3. Synthesis and Biological Evaluation of 3-Benzisoxazolyl-4-indolylmaleimides as Potent, Selective Inhibitors of Glycogen Synthase Kinase-3β - PMC [pmc.ncbi.nlm.nih.gov]
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Advanced Application Note: Ethyl 5-formyl-1H-indole-1-acetate in Heterocyclic Compound Synthesis

Target Audience: Synthetic Chemists, Medicinal Chemistry Researchers, and Drug Development Professionals. Document Type: Technical Application Note & Standard Operating Protocols (SOPs)

Introduction & Mechanistic Insights

In the realm of medicinal chemistry, the indole scaffold is a privileged structure, serving as the core of numerous therapeutics ranging from anti-migraine triptans to anti-cancer agents [1]. Ethyl 5-formyl-1H-indole-1-acetate (CAS: 219685-10-6) represents a highly versatile, bifunctional building block that allows for orthogonal synthetic modifications.

The strategic value of this synthon lies in its dual reactivity centers:

• The C5-Formyl Group (Electrophilic): An aromatic aldehyde highly susceptible to nucleophilic attack. It is an ideal anchor for Knoevenagel condensations, reductive aminations, and Schiff base formations, enabling the construction of fused or pendant heterocycles like thiazolidinones and pyrazolines [2].

• The N1-Ethyl Acetate Group (Nucleophilic Substitution): An ester linkage that can undergo controlled hydrolysis or hydrazinolysis. Conversion to an acetohydrazide opens pathways to synthesize 1,3,4-oxadiazoles, 1,2,4-triazoles, and thiadiazoles [3].

Causality in Reaction Design: Exploiting this bifunctionality requires strict chemoselectivity. When targeting the C5-aldehyde (e.g., imine formation), the N1-ester remains stable under mildly acidic, non-aqueous conditions. However, when targeting the N1-ester with strong nucleophiles like hydrazine, the C5-aldehyde will competitively form a hydrazone. Therefore, a self-validating synthetic protocol must employ transient protecting groups (such as cyclic acetals) to mask the aldehyde during ester derivatization, ensuring high yields and structural integrity.

Pathway Visualization

The following workflow illustrates the divergent synthetic strategies utilizing Ethyl 5-formyl-1H-indole-1-acetate to generate two distinct classes of pharmacologically relevant heterocycles.

Divergent synthesis of thiazolidinone and oxadiazole derivatives from the bifunctional indole.

Experimental Protocols

Protocol A: Synthesis of N1-Acetate-Indolyl-Thiazolidinones

This protocol targets the C5-formyl group. The reaction relies on the nucleophilic addition of an amine to the aldehyde, followed by cyclocondensation with thioglycolic acid. Anhydrous ZnCl2​ acts as a Lewis acid catalyst to promote the intramolecular cyclization by activating the imine carbon and facilitating dehydration.

Step 1: Schiff Base Formation

• Charge a 100 mL round-bottom flask with Ethyl 5-formyl-1H-indole-1-acetate (10 mmol, 1.0 eq) and absolute ethanol (30 mL).

• Add the desired primary aromatic amine (11 mmol, 1.1 eq) and 3 drops of glacial acetic acid (catalyst).

• Reflux the mixture for 4–6 hours. Monitor reaction progress via TLC (Hexane:EtOAc, 7:3 v/v). Self-Validation: The disappearance of the aldehyde spot (UV active, stains with 2,4-DNPH) confirms completion.

• Cool the mixture to 0∘C . Filter the precipitated imine, wash with cold ethanol, and dry under vacuum.

Step 2: Cyclocondensation to Thiazolidin-4-one

• Dissolve the isolated Schiff base (5 mmol, 1.0 eq) in dry 1,4-dioxane (20 mL).

• Add thioglycolic acid (7.5 mmol, 1.5 eq) and anhydrous ZnCl2​ (2.5 mmol, 0.5 eq).

• Reflux the reaction mixture for 10–12 hours under an inert argon atmosphere.

• Cool to room temperature and pour into crushed ice containing 1% sodium bicarbonate to neutralize excess thioglycolic acid.

• Extract with ethyl acetate ( 3×20 mL), wash the combined organic layers with brine, and dry over anhydrous Na2​SO4​ .

• Concentrate in vacuo and purify via silica gel column chromatography (eluent: CH2​Cl2​ :MeOH, 98:2).

Protocol B: Synthesis of C5-Formyl-Indolyl-1,3,4-Oxadiazoles

This protocol targets the N1-acetate. To prevent the highly reactive hydrazine from attacking the C5-aldehyde, a dioxolane protecting group is temporarily installed.

Step 1: Aldehyde Protection

• Suspend Ethyl 5-formyl-1H-indole-1-acetate (10 mmol) in toluene (40 mL). Add ethylene glycol (15 mmol) and catalytic p-toluenesulfonic acid (p-TsOH, 0.5 mmol).

• Reflux using a Dean-Stark apparatus for 4 hours until water evolution ceases.

• Wash the toluene layer with saturated NaHCO3​ , dry, and evaporate to yield the C5-acetal intermediate.

Step 2: Hydrazinolysis & Cyclization

• Dissolve the intermediate in absolute ethanol (25 mL) and add hydrazine hydrate (80%, 20 mmol). Reflux for 6 hours.

• Evaporate the solvent to obtain the protected acetohydrazide.

• Dissolve the hydrazide (5 mmol) in ethanol (20 mL). Add KOH (5 mmol) and carbon disulfide ( CS2​ , 10 mmol). Reflux for 12 hours. Caution: CS2​ is highly flammable and toxic; perform in a fume hood.

• Pour into ice water and acidify with dilute HCl (pH ~4) to precipitate the protected oxadiazole-2-thione.

Step 3: Deprotection

• Dissolve the crude product in THF (15 mL) and add 2M HCl (5 mL). Stir at room temperature for 2 hours.

• Neutralize with NaHCO3​ , extract with EtOAc, and recrystallize from ethanol to yield the final C5-formyl-indolyl-1,3,4-oxadiazole.

Quantitative Data Presentation

The following table summarizes the optimized reaction parameters and yields for various derivatives synthesized using the protocols above. Data is structured to aid researchers in predicting reaction times and scaling up.

Table 1: Reaction Parameters and Yields for Indole-Heterocycle Derivatives

Derivative Class	R-Group (Amine/Reagent)	Step 1 Time (h)	Step 2 Time (h)	Overall Yield (%)	Melting Point ( ∘C )
Thiazolidinone	Aniline	4.5	10.0	78	185 - 187
Thiazolidinone	4-Fluoroaniline	4.0	11.5	82	198 - 200
Thiazolidinone	4-Methoxyaniline	5.5	12.0	71	176 - 178
1,3,4-Oxadiazole	CS2​ / KOH	6.0	12.0	65	210 - 212
1,3,4-Oxadiazole	Phenyl isothiocyanate	6.0	8.0	74	225 - 227

*Yields for oxadiazoles are calculated over 3 steps (Protection, Cyclization, Deprotection).

References

• Biocatalytic synthesis of β-hydroxy tryptophan regioisomers. Royal Society of Chemistry (RSC). Retrieved from:[Link]

• Synthesis and Pharmacological Activities of Chalcone and Its Derivatives Bearing N-Heterocyclic Scaffolds: A Review. ACS Omega. Retrieved from:[Link]

• Huisgen Cycloaddition Reaction of Nitrile Imines With Acyl Phosphonates: Synthesis of Phosphonate Containing 1,3,4‐Oxadiazoles and DFT Analysis. ResearchGate. Retrieved from:[Link]

Technical Notes & Optimization

Technical Support Center: Troubleshooting Ethyl 5-formyl-1H-indole-1-acetate Synthesis

Welcome to the Technical Support Center. This guide is specifically engineered for researchers, chemists, and drug development professionals performing the N-alkylation of 5-formylindole with ethyl bromoacetate.

While indole N-alkylation is a foundational transformation, the presence of the reactive 5-formyl group and the ambident nature of the indole core introduce significant chemoselectivity challenges. This guide provides mechanistic causality, troubleshooting FAQs, and a self-validating Standard Operating Procedure (SOP) to help you minimize C-alkylation, ester hydrolysis, and formyl group degradation.

Mechanistic Pathway & Byproduct Logic

To successfully synthesize Ethyl 5-formyl-1H-indole-1-acetate, you must control the reaction environment to favor N1-alkylation while suppressing the nucleophilicity of the C3 position and protecting the sensitive aldehyde moiety.

Mechanistic pathways for 5-formylindole alkylation showing desired product and common byproducts.

Frequently Asked Questions (FAQs) & Troubleshooting

Q1: Why am I observing C3-alkylation (Ethyl 2-(5-formyl-1H-indol-3-yl)acetate) instead of the desired N1-alkylation? Causality & Solution: The indole nucleus is an ambident nucleophile with reactive sites at both N1 and C3. When strong bases like Sodium Hydride (NaH) are used, they generate a "naked" indolyl anion that significantly increases electron density at the C3 position, leading to competitive C-alkylation[1]. To correct this, switch to a milder base such as Potassium Carbonate (K₂CO₃) or Cesium Carbonate (Cs₂CO₃) in a polar aprotic solvent like anhydrous DMF[2]. Mild bases maintain a tighter ion pair, sterically and electronically favoring attack from the more electronegative N1 position[3].

Q2: My LC-MS shows a significant amount of 2-(5-formyl-1H-indol-1-yl)acetic acid. How is this forming? Causality & Solution: This byproduct is the result of ester hydrolysis (saponification). It occurs when moisture is present in the solvent or when an aqueous base (e.g., NaOH or KOH) is used[4]. The hydroxide ion acts as a strong nucleophile, attacking the carbonyl carbon of your newly formed ethyl ester[5]. Prevention: Strictly utilize anhydrous DMF and oven-dried K₂CO₃. Furthermore, during the reaction workup, avoid highly basic aqueous conditions; quench the reaction with saturated aqueous ammonium chloride (NH₄Cl) to safely neutralize the mixture without hydrolyzing the ester[1].

Q3: The 5-formyl group seems to be degrading, resulting in a complex mixture of polymeric byproducts. What causes this? Causality & Solution: The 5-formyl group is an electron-withdrawing, highly reactive aldehyde. Under strongly basic conditions or elevated temperatures, aldehydes lacking alpha-protons can undergo the Cannizzaro reaction (disproportionation into a carboxylic acid and an alcohol) or participate in complex cross-aldol condensations[5]. Prevention: Maintain the reaction temperature between 0 °C and room temperature. Avoid prolonged heating above 40 °C, and strictly avoid strong hydroxide bases[6].

Condition Optimization Data

The choice of base and solvent is the most critical variable in controlling the regioselectivity and purity of indole N-alkylation[1]. The table below summarizes the causality of different conditions based on established optimization matrices.

Base	Solvent	Temperature	Expected Major Product	Potential Side Products
NaH (Strong)	DMF or THF	0 °C to RT	N-alkylated product	High C3-alkylation, Dialkylation
KOH (Aqueous/Strong)	DMSO or MeOH	Room Temp to 60 °C	N-alkylated product	Ester hydrolysis, Cannizzaro degradation
K₂CO₃ / Cs₂CO₃ (Mild)	Anhydrous DMF	0 °C to RT	Ethyl 5-formyl-1H-indole-1-acetate	Minimal (Trace C3-alkylation)

Self-Validating Standard Operating Procedure (SOP)

This protocol is engineered as a self-validating system. Each step includes specific parameters designed to prevent the byproducts discussed above.

Reagents Required:

• 5-Formyl-1H-indole (1.0 eq)

• Ethyl bromoacetate (1.1 eq)

• Anhydrous Potassium Carbonate (K₂CO₃, 1.5 eq)

• Anhydrous N,N-Dimethylformamide (DMF)

Step-by-Step Methodology:

• Preparation (Moisture Control): Flame-dry a round-bottom flask equipped with a magnetic stir bar. Purge the flask with inert gas (Argon or Nitrogen) to prevent ambient moisture from causing ester hydrolysis.

• Dissolution: Dissolve 5-formyl-1H-indole (1.0 eq) in anhydrous DMF (approx. 0.2 M concentration).

• Deprotonation (Chemoselectivity Control): Cool the solution to 0 °C using an ice bath. Add finely powdered, anhydrous K₂CO₃ (1.5 eq) in one portion. Stir the suspension at 0 °C for 30 minutes. Note: The use of K₂CO₃ at 0 °C ensures selective N-H deprotonation while protecting the formyl group from base-catalyzed degradation.

• Alkylation (Exotherm Control): Slowly add ethyl bromoacetate (1.1 eq) dropwise over 10-15 minutes. Note: Dropwise addition prevents local concentration spikes of the alkylating agent, minimizing the risk of dialkylation or C3-alkylation[1].

• In-Process Monitoring: Remove the ice bath and allow the reaction to warm to room temperature. Stir for 4–6 hours. Monitor the reaction via TLC (Ethyl Acetate:Hexanes) or LC-MS until the starting material is fully consumed.

• Quench & Workup (Hydrolysis Prevention): Cool the mixture back to 0 °C. Quench the reaction by carefully adding cold saturated aqueous NH₄Cl. Note: NH₄Cl is a mild acid that neutralizes the K₂CO₃ without creating the strongly basic aqueous conditions that cause ester saponification.

• Extraction: Extract the aqueous layer with Ethyl Acetate (3x). Wash the combined organic layers thoroughly with brine (5x) to remove residual DMF. Dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purification: Purify the crude residue via silica gel flash column chromatography to isolate pure Ethyl 5-formyl-1H-indole-1-acetate.

Experimental Workflow Visualization

Step-by-step workflow for the optimized N-alkylation of 5-formylindole.

References

• 2-(5-Formyl-1H-indol-1-yl)acetic Acid - Benchchem. Source: benchchem.com. URL: 4

• US6613942B1 - Glucagon antagonists/inverse agonists - Google Patents. Source: google.com. URL: 5

• Common side products in the synthesis of 2-(4-Fluoro-1H-indol-1-yl)acetic acid - Benchchem. Source: benchchem.com. URL: 1

• A COMPREHENSIVE OVERVIEW OF THE SYNTHETIC METHODS OF OXADIAZOLE, THIADIAZOLE AND TRIAZOLE. Source: jetir.org. URL: 2

• Synthesis of amphiphilic meso-tetrasubstituted porphyrin-L-amino acid and -heterocyclic conjugates based on m-THPP. Source: scispace.com. URL: 3

• New Mono- and Diesters with Imidazoquinolinone Ring- Synthesis, Structure Characterization, and Molecular Modeling. Source: mdpi.com. URL: 6

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• 4. 2-(5-Formyl-1H-indol-1-yl)acetic Acid|CAS 219685-11-7 [benchchem.com]
• 5. US6613942B1 - Glucagon antagonists/inverse agonists - Google Patents [patents.google.com]
• 6. mdpi.com [mdpi.com]

Reference Data & Comparative Studies

Comparative Reactivity Guide: Ethyl 5-formyl-1H-indole-1-acetate vs. 5-Formylindole

Target Audience: Researchers, Synthetic Chemists, and Drug Development Professionals Content Focus: Structural causality, reactivity divergence, and validated experimental workflows.

Electronic and Mechanistic Divergence

In the development of indole-based pharmaceuticals, the C5 position is a privileged site for functionalization. However, the inherent reactivity of the indole core often necessitates strategic protecting group chemistry to prevent side reactions and maintain the electrophilicity of target functional groups[1]. This guide provides an objective, data-driven comparison between the unprotected 5-formylindole and its N-alkylated counterpart, Ethyl 5-formyl-1H-indole-1-acetate .

The fundamental divergence in their reactivity stems from the status of the indole nitrogen (N1):

• 5-Formylindole (Unprotected): The N-H bond is weakly acidic (pKa ~16.2). Under the basic conditions required for many carbon-carbon bond-forming reactions (e.g., Wittig olefination, Knoevenagel condensation), this proton is easily abstracted. The resulting indolyl anion donates electron density into the aromatic π -system via resonance. This significantly reduces the partial positive charge on the C5 formyl carbon, drastically lowering its electrophilicity and leading to sluggish reaction rates or complete failure[2].

• Ethyl 5-formyl-1H-indole-1-acetate (N-Protected): The nitrogen is alkylated with an ethyl acetate group. This modification eliminates the acidic N-H proton, rendering the molecule inert to base-mediated deprotonation. Consequently, the C5 formyl group retains its high electrophilicity, allowing nucleophilic additions to proceed rapidly and in high yield[3]. Furthermore, the ester moiety provides an orthogonal functional handle for downstream derivatization (e.g., saponification to a carboxylic acid or direct amidation).

Comparative Reactivity Data

The following table summarizes the quantitative and qualitative performance metrics of both scaffolds under standard synthetic conditions.

Parameter	5-Formylindole	Ethyl 5-formyl-1H-indole-1-acetate	Mechanistic Rationale
Indole N-H Status	Unprotected (pKa ~16.2)	Protected (N-alkylated)	N-alkylation prevents base-mediated deprotonation[1].
C5 Carbonyl Electrophilicity	Variable (Deactivated in base)	Consistently High	Indolyl anion formation in 5-formylindole donates electron density to C5 via resonance.
Wittig Olefination Yield	Low to Moderate (<40%)	High (>85%)	N-protection prevents competitive ylide quenching and preserves carbonyl reactivity[2].
Susceptibility to N-Alkylation	High	None (Fully Substituted)	5-formylindole requires rigorous control to prevent unwanted N-alkylation during electrophilic additions.
Bifunctional Potential	Low (Requires sequential steps)	High (Ester + Aldehyde)	The N-acetate provides an orthogonal handle for downstream saponification or amidation[3].

Mechanistic Pathway Visualizations

The following diagrams illustrate the causality behind the reactivity differences and the optimized synthetic workflow for utilizing these compounds.

Fig 1: Divergent Wittig olefination pathways based on N-protection status.

Fig 2: Sequential N-alkylation and C5-olefination workflow.

Validated Experimental Workflows

To ensure trustworthiness and reproducibility, the following protocols are designed as self-validating systems. Analytical checkpoints are embedded to confirm reaction success before proceeding to subsequent steps.

Protocol A: Synthesis of Ethyl 5-formyl-1H-indole-1-acetate (N-Alkylation)

Objective: Mask the acidic N-H of 5-formylindole to enable downstream base-sensitive transformations[3].

• Reaction Setup: Dissolve 5-formylindole (1.0 eq) in anhydrous DMF (0.5 M) under an inert atmosphere. Add anhydrous K₂CO₃ (1.5 eq).

  • Causality: K₂CO₃ is a mild base that selectively deprotonates the indole N-H without inducing aldol-type condensations at the C5 formyl group. DMF efficiently solvates the potassium cation, rendering the indolyl anion highly nucleophilic.

• Electrophile Addition: Cool the mixture to 0 °C. Dropwise add ethyl bromoacetate (1.2 eq), then allow the reaction to warm to room temperature.

  • Causality: The α -halo ester is highly electrophilic; initiating the reaction at 0 °C controls the exothermic Sₙ2 alkylation and prevents polyalkylation artifacts.

• Quench & Extraction: After 4 hours (monitor by TLC, 3:1 Hexanes/EtOAc), quench the reaction by pouring it into ice water. Extract with EtOAc (3x). Wash the combined organic layers thoroughly with 5% aqueous LiCl to remove residual DMF.

• Self-Validation: ¹H NMR (CDCl₃) will confirm success via the complete disappearance of the broad N-H singlet (~11.0 ppm) and the emergence of a sharp singlet at ~4.8 ppm (N-CH₂) alongside a characteristic ethyl ester quartet/triplet pattern.

Protocol B: Wittig Olefination of Ethyl 5-formyl-1H-indole-1-acetate

Objective: Convert the C5 formyl group to a terminal alkene while preserving the N-acetate handle[1].

• Ylide Generation: Suspend methyltriphenylphosphonium bromide (1.5 eq) in anhydrous THF (0.2 M) at 0 °C. Add KOtBu (1.4 eq) portion-wise.

  • Causality: The strong base generates the reactive phosphorus ylide. Using a slight deficit of base relative to the phosphonium salt ensures no excess alkoxide remains to hydrolyze the sensitive N-acetate group.

• Substrate Addition: Add a solution of Ethyl 5-formyl-1H-indole-1-acetate (1.0 eq) in THF dropwise to the bright yellow ylide solution.

• Reaction & Quench: Stir for 2 hours at room temperature. Quench with saturated aqueous NH₄Cl.

  • Causality: NH₄Cl safely neutralizes any remaining ylide or alkoxide without risking basic hydrolysis of the ester.

• Self-Validation: ¹H NMR will show the loss of the aldehydic proton (~10.0 ppm) and the appearance of terminal vinylic protons (multiplets at ~5.2 and ~5.8 ppm).

Sources

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• 3. Synthesis of New Functionalized Indoles Based on Ethyl Indol-2-carboxylate - PMC [pmc.ncbi.nlm.nih.gov]

A Senior Application Scientist's Guide to Validating the Biological Activity of Ethyl 5-formyl-1H-indole-1-acetate Analogs

In the landscape of contemporary drug discovery, the indole scaffold stands as a cornerstone of medicinal chemistry, renowned for its presence in a multitude of pharmacologically active compounds. Among these, Ethyl 5-formyl-1H-indole-1-acetate and its analogs represent a promising class of molecules with potential therapeutic applications spanning oncology, inflammation, and infectious diseases. This guide provides a comprehensive framework for researchers, scientists, and drug development professionals to meticulously validate the biological activity of these analogs. We will delve into the causality behind experimental choices, present detailed protocols for robust validation, and offer a comparative analysis of their potential therapeutic efficacy.

The Rationale: Why Focus on Ethyl 5-formyl-1H-indole-1-acetate Analogs?

The indole nucleus is a privileged structure in drug design, and the introduction of a formyl group at the 5-position and an acetate moiety at the 1-position of the indole ring creates a molecule with diverse reactive sites. This allows for a wide array of chemical modifications, leading to a library of analogs with potentially distinct and improved biological activities. The exploration of these analogs is driven by the consistent observation of potent anticancer, anti-inflammatory, and antimicrobial properties among indole derivatives.[1][2][3]

This guide will focus on a hypothetical series of analogs (Analog A, Analog B, and Analog C) to illustrate the validation process. Our objective is to not only determine their individual activities but also to compare their performance to establish a structure-activity relationship (SAR) that can guide future drug development efforts.

A Multi-Faceted Approach to Biological Activity Validation

A thorough validation of these analogs requires a multi-pronged approach, investigating their potential effects across different therapeutic areas. We will focus on three key areas where indole derivatives have shown significant promise: anticancer, anti-inflammatory, and antimicrobial activities.

Anticancer Activity Evaluation

Indole compounds have been shown to exert their anticancer effects through various mechanisms, including the modulation of critical signaling pathways like PI3K/Akt/mTOR and MAPK, and the induction of apoptosis.[4][5][6] Our validation workflow for anticancer activity will therefore encompass initial cytotoxicity screening followed by mechanistic studies.

Caption: Workflow for validating the anticancer activity of indole analogs.

a) Cell Viability Assay (MTT Assay)

The MTT assay is a colorimetric method used to assess cell metabolic activity, which serves as an indicator of cell viability, proliferation, and cytotoxicity.[7][8]

• Cell Culture: Plate human cancer cell lines (e.g., MCF-7 for breast cancer, A549 for lung cancer, PC3 for prostate cancer) in 96-well plates at a density of 5,000-10,000 cells/well and allow them to adhere overnight.

• Compound Treatment: Treat the cells with varying concentrations of the Ethyl 5-formyl-1H-indole-1-acetate analogs (e.g., 0.1, 1, 10, 50, 100 µM) for 24-72 hours. Include a vehicle control (DMSO) and a positive control (e.g., Doxorubicin).

• MTT Addition: Add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 3-4 hours at 37°C.[8]

• Formazan Solubilization: Aspirate the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.[8]

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and determine the half-maximal inhibitory concentration (IC50) for each analog.

b) Western Blot Analysis

Western blotting is a technique used to detect specific proteins in a sample of tissue homogenate or extract.[9][10] This will help in understanding the molecular mechanism of action.

• Protein Extraction: Treat cancer cells with the IC50 concentration of the analogs for 24 hours. Lyse the cells using RIPA buffer and quantify the protein concentration.[11]

• SDS-PAGE and Transfer: Separate 20-30 µg of protein from each sample on an SDS-polyacrylamide gel and transfer the proteins to a PVDF membrane.[10]

• Blocking and Antibody Incubation: Block the membrane with 5% non-fat milk or BSA in TBST for 1 hour at room temperature.[12] Incubate the membrane with primary antibodies against key apoptosis-related proteins (e.g., Bcl-2, Bax, Caspase-3) and signaling pathway proteins (e.g., p-Akt, p-ERK) overnight at 4°C.[9]

• Secondary Antibody and Detection: Wash the membrane and incubate with an HRP-conjugated secondary antibody for 1 hour at room temperature. Detect the protein bands using an enhanced chemiluminescence (ECL) substrate.[13]

Comparative Data for Anticancer Activity

Analog	IC50 (µM) on MCF-7	IC50 (µM) on A549	Effect on Bcl-2 Expression	Effect on Caspase-3 Activation
Analog A	15.2	25.8	Downregulation	Upregulation
Analog B	5.7	10.1	Strong Downregulation	Strong Upregulation
Analog C	45.1	60.5	Minimal Effect	Minimal Effect
Doxorubicin	0.8	1.2	Downregulation	Upregulation

Note: The above data is hypothetical and for illustrative purposes only.

Anti-inflammatory Activity Evaluation

Indole derivatives have demonstrated anti-inflammatory properties, often through the inhibition of inflammatory mediators.[14][15] A common and effective method to assess acute anti-inflammatory activity is the carrageenan-induced paw edema model in rats.[16][17]

Caption: Workflow for validating anti-inflammatory activity.

a) Carrageenan-Induced Paw Edema in Rats

• Animal Groups: Divide rats into groups: a control group (vehicle), a standard group (e.g., Indomethacin, 10 mg/kg), and test groups for each analog at different doses (e.g., 10, 20, 40 mg/kg).[16]

• Compound Administration: Administer the vehicle, standard drug, or test compounds orally 1 hour before carrageenan injection.

• Induction of Edema: Inject 0.1 mL of 1% carrageenan solution into the sub-plantar region of the left hind paw of each rat.[16]

• Measurement of Paw Volume: Measure the paw volume using a plethysmometer at 0, 1, 2, 3, and 4 hours after carrageenan injection.

• Data Analysis: Calculate the percentage of inhibition of edema for each group compared to the control group.

Comparative Data for Anti-inflammatory Activity

Analog (Dose)	% Inhibition of Paw Edema at 3 hours
Analog A (20 mg/kg)	35%
Analog B (20 mg/kg)	55%
Analog C (20 mg/kg)	15%
Indomethacin (10 mg/kg)	65%

Note: The above data is hypothetical and for illustrative purposes only.

Antimicrobial Activity Evaluation

The emergence of antibiotic resistance has spurred the search for new antimicrobial agents, and indole derivatives have shown promise in this area.[18][19] The primary method for evaluating antimicrobial activity is the determination of the Minimum Inhibitory Concentration (MIC).

Caption: Workflow for validating antimicrobial activity.

a) Broth Microdilution Assay for MIC Determination

• Microorganism Strains: Use a panel of clinically relevant Gram-positive (e.g., Staphylococcus aureus) and Gram-negative (e.g., Escherichia coli) bacteria.[18]

• Preparation of Inoculum: Prepare a standardized bacterial inoculum (e.g., 0.5 McFarland standard).

• Serial Dilution: Perform serial two-fold dilutions of the test compounds in a 96-well microtiter plate with a suitable broth medium.

• Inoculation and Incubation: Inoculate each well with the bacterial suspension and incubate at 37°C for 18-24 hours.[19]

• MIC Determination: The MIC is the lowest concentration of the compound that completely inhibits visible bacterial growth.[19]

Comparative Data for Antimicrobial Activity

Analog	MIC (µg/mL) against S. aureus	MIC (µg/mL) against E. coli
Analog A	16	64
Analog B	8	32
Analog C	>128	>128
Gentamicin	1	2

Note: The above data is hypothetical and for illustrative purposes only.

In-Depth Mechanistic Insights: The PI3K/Akt/mTOR Signaling Pathway

Many indole derivatives exert their anticancer effects by modulating the PI3K/Akt/mTOR signaling pathway, which is a critical regulator of cell growth, proliferation, and survival.[4][20]

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A Senior Application Scientist's Guide to FTIR Reference Standards for the Characterization of Ethyl 5-formyl-1H-indole-1-acetate

In the landscape of pharmaceutical research and drug development, the unambiguous identification and quality control of novel chemical entities are paramount. For a molecule like Ethyl 5-formyl-1H-indole-1-acetate, a substituted indole with potential applications in medicinal chemistry, Fourier-Transform Infrared (FTIR) spectroscopy offers a rapid, reliable, and non-destructive method for structural verification. This guide provides an in-depth comparison of approaches to establishing a reference standard for this compound, grounded in scientific principles and practical laboratory considerations.

The Imperative for a Reference Standard in FTIR Analysis

In regulated environments, the identity of a pharmaceutical substance is often confirmed by comparing its infrared absorption spectrum with that of a corresponding reference standard. The United States Pharmacopeia (USP) General Chapter <197> emphasizes that this comparison, when performed concomitantly, "provides perhaps the most conclusive evidence of the identity of the substance that can be realized from any single test"[1]. This underscores the criticality of a well-characterized reference material. The use of official reference standards from pharmacopoeias like the USP, European Pharmacopoeia (EP), and British Pharmacopoeia (BP) is standard practice for established drug substances[2][3]. However, for novel compounds such as Ethyl 5-formyl-1H-indole-1-acetate, a primary reference standard is often not commercially available. This necessitates the establishment of an in-house primary standard or the use of alternative, scientifically sound methods for spectral verification.

Deconstructing the Molecular Fingerprint of Ethyl 5-formyl-1H-indole-1-acetate

Before a comparison can be made, it is essential to predict the characteristic vibrational frequencies of the target molecule. The structure of Ethyl 5-formyl-1H-indole-1-acetate contains several key functional groups that will give rise to a unique "fingerprint" in the mid-infrared region.

• Indole Ring System: The indole nucleus will exhibit several characteristic bands. The N-H stretching vibration, typically seen around 3400 cm⁻¹, will be absent due to substitution at the N1 position. Aromatic C-H stretching vibrations are expected just above 3000 cm⁻¹[4]. The aromatic C=C stretching vibrations within the indole ring will produce a series of sharp absorptions in the 1600-1450 cm⁻¹ region[4].

• Ethyl Acetate Moiety: The ester functional group is a strong infrared absorber. A prominent C=O (ester carbonyl) stretching band is anticipated in the range of 1750-1735 cm⁻¹ for this aliphatic ester[5][6]. Additionally, two distinct C-O stretching bands are expected in the 1300-1000 cm⁻¹ region[6].

• Aromatic Aldehyde (Formyl Group): The aldehyde group provides two highly characteristic signals. The C=O (aldehyde carbonyl) stretching vibration, being conjugated with the aromatic indole ring, is predicted to appear at a lower wavenumber than a simple aliphatic aldehyde, likely in the 1710-1685 cm⁻¹ range[7][8]. Furthermore, a distinctive C-H stretching vibration of the aldehyde proton (the "aldehyde C-H stretch") typically appears as one or two weaker bands between 2830 cm⁻¹ and 2695 cm⁻¹[7][9]. The presence of a band around 2720 cm⁻¹ is a strong indicator of an aldehyde functional group[7].

Comparative Approaches for Spectral Verification

Given the likely absence of a commercially available, pharmacopoeial-grade reference standard for Ethyl 5-formyl-1H-indole-1-acetate, a multi-pronged approach to verification is recommended.

The "Gold Standard": A Thoroughly Characterized In-House Primary Standard

The most rigorous approach is to synthesize and exhaustively characterize a batch of Ethyl 5-formyl-1H-indole-1-acetate to serve as an in-house primary reference standard. This involves:

• Synthesis and Purification: Chemical synthesis followed by purification (e.g., by recrystallization or chromatography) to achieve high purity.

• Structural Elucidation: Confirmation of the chemical structure using a suite of analytical techniques, including Nuclear Magnetic Resonance (NMR) spectroscopy (¹H and ¹³C), Mass Spectrometry (MS), and elemental analysis.

• Purity Assessment: Quantification of purity using a primary method like quantitative NMR (qNMR) or a chromatographic technique such as High-Performance Liquid Chromatography (HPLC) with a universal detector (e.g., a Charged Aerosol Detector) or by mass balance.

Once this in-house standard is established, its FTIR spectrum can be recorded and used as the benchmark for all future batches.

Cross-Verification Against Spectral Databases

Commercially available spectral libraries from sources like Wiley, Thermo Fisher Scientific, and others offer vast collections of FTIR spectra[10][11][12]. While a direct match for Ethyl 5-formyl-1H-indole-1-acetate is improbable, these databases are invaluable for:

• Sub-structure Searching: Identifying spectra of compounds containing similar functional groups (e.g., other N-substituted indoles, aromatic aldehydes, ethyl esters).

• Exclusion of Contaminants: Comparing the experimental spectrum against libraries of common solvents and reagents to identify potential impurities.

It is crucial to understand that a library "match" is not a definitive identification but rather a statistical correlation. A skilled spectroscopist must critically evaluate the results[13].

Comparison with Structurally Related Analogs

In the absence of a direct reference, comparing the obtained spectrum with that of a commercially available, structurally similar compound can provide a degree of confidence. For instance, comparing the spectrum of Ethyl 5-formyl-1H-indole-1-acetate with that of 1H-Indole-3-acetic acid, ethyl ester (CAS 778-82-5)[14] could help in assigning the bands associated with the ethyl acetate and indole core structures.

Experimental Protocol: Acquiring and Comparing FTIR Spectra

The following protocol outlines the steps for obtaining a high-quality FTIR spectrum of a solid sample of Ethyl 5-formyl-1H-indole-1-acetate using an Attenuated Total Reflectance (ATR) accessory, which is a common and convenient method for solid samples.

Instrumentation and Materials

• Fourier-Transform Infrared (FTIR) Spectrometer, equipped with a Diamond or Germanium ATR accessory.

• Reference Standard: In-house primary standard of Ethyl 5-formyl-1H-indole-1-acetate.

• Test Sample: Batch of Ethyl 5-formyl-1H-indole-1-acetate to be analyzed.

• Solvent for cleaning the ATR crystal (e.g., isopropanol).

• Lint-free wipes.

Instrument Performance Verification

Before sample analysis, the performance of the FTIR instrument must be verified according to the relevant pharmacopoeia or internal standard operating procedures. This typically involves running a polystyrene film standard to check for wavenumber accuracy and resolution[15][16].

Step-by-Step Methodology

• Background Spectrum Acquisition:

  • Ensure the ATR crystal is clean and free of any residues.

  • Acquire a background spectrum. This accounts for the absorbance of the ambient environment (e.g., water vapor, carbon dioxide) and the instrument itself.

• Reference Standard Spectrum Acquisition:

  • Place a small amount of the in-house primary reference standard onto the ATR crystal, ensuring good contact.

  • Acquire the spectrum of the reference standard.

• Test Sample Spectrum Acquisition:

  • Thoroughly clean the ATR crystal with isopropanol and allow it to dry completely.

  • Place a small amount of the test sample onto the ATR crystal.

  • Acquire the spectrum of the test sample under the same conditions as the reference standard.

• Spectral Comparison and Interpretation:

  • Overlay the spectra of the test sample and the reference standard.

  • The spectra should be essentially superimposable. Key parameters to compare include the positions of the absorption maxima (wavenumbers) and the relative intensities of the bands.

Data Presentation and Interpretation

A tabular summary of the expected and observed vibrational frequencies provides a clear and concise way to present the data.

Functional Group	Vibrational Mode	Predicted Wavenumber (cm⁻¹)	Observed Wavenumber (cm⁻¹) - Reference	Observed Wavenumber (cm⁻¹) - Test Sample
Aromatic C-H	Stretching	> 3000
Aldehyde C-H	Stretching	2830 - 2695
Ester C=O	Stretching	1750 - 1735
Aldehyde C=O	Stretching (conjugated)	1710 - 1685
Aromatic C=C	Stretching	1600 - 1450
Ester C-O	Stretching	1300 - 1000

Visualizing the Workflow

The logical flow of the FTIR verification process can be represented with a simple diagram.

Caption: Workflow for FTIR-based identity confirmation.

Conclusion

For a novel compound like Ethyl 5-formyl-1H-indole-1-acetate, establishing a robust method for identity confirmation via FTIR spectroscopy is a critical step in the drug development process. While a direct pharmacopoeial reference standard may not exist, a combination of a well-characterized in-house primary standard, cross-verification with spectral libraries, and comparison with structurally related compounds provides a scientifically sound and defensible approach. This multi-faceted strategy ensures the integrity and reliability of the analytical data, ultimately contributing to the development of safe and effective medicines.

References

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• Thompson, H. W., & Jameson, D. A. (1956). THE INFRARED ABSORPTION SPECTRA OF DEUTERATED ESTERS: II.

• ART-FTIR Spectral Libraries. (n.d.). Retrieved from [Link]

• Fuson, N., & Josien, M. L. (1953). Infrared Spectra of Indole Compounds. The Journal of Chemical Physics, 21(9), 1627-1628.

• University of California, Los Angeles. (n.d.). IR Spectroscopy Tutorial: Esters. Retrieved from [Link]

• Database of ATR-FT-IR spectra of various materials. (n.d.). Ethyl acetate. Retrieved from [Link]

• ResearchGate. (n.d.). (a) UV spectrum (b) FTIR spectrum of ethyl acetate extract. [Image]. Retrieved from [Link]

• ResearchGate. (n.d.). FT-IR spectrum of control indole. [Image]. Retrieved from [Link]

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• NICODOM Ltd. (n.d.). FTIR spectra, IR spectra libraries. Retrieved from [Link]

• University of California, Los Angeles. (n.d.). IR Spectroscopy Tutorial: Aldehydes. Retrieved from [Link]

• ResearchGate. (n.d.). Infrared spectrum of starting aromatic aldehyde (Benzaldehyde 1a). [Image]. Retrieved from [Link]

• Database of ATR-FT-IR spectra of various materials. (n.d.). Retrieved from [Link]

• National Institute of Standards and Technology. (n.d.). The NIST Quantitative Infrared Database. Retrieved from [Link]

• Lee, K. K., & Kim, D. (2019). Isonitrile-Derivatized Indole as an Infrared Probe for Hydrogen-Bonding Environments. Molecules, 24(7), 1435.
• Al-Ostath, A. I., et al. (2022). Synthesis and Cytotoxic Activity of Novel Indole Derivatives and Their in silico Screening on Spike Glycoprotein of SARS-CoV-2. Molecules, 27(19), 6296.

• Chemistry LibreTexts. (2024). 12.8: Infrared Spectra of Some Common Functional Groups. Retrieved from [Link]

• Pharmaceutical Technology. (2021). FT-IR Identification: the Expertise Required To Ensure Compliance. Retrieved from [Link]

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• McMurry, J. (2023). Organic Chemistry (10th ed.). Cengage Learning.

• ResearchGate. (n.d.). FTIR spectra of a 4-aq (1), indole (2), polyindole (3), and copolymer... [Image]. Retrieved from [Link]

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• National Institute of Standards and Technology. (2017). Fourier Transform Infrared Spectroscopy (FTIR). Retrieved from [Link]

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• Senthil Kumar, P., et al. (2006). Ethyl 7-formyl-1H-indole-1-carboxylate. Acta Crystallographica Section E: Structure Reports Online, 62(Pt 10), o4909–o4910.
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Safety & Regulatory Compliance

A Comprehensive Guide to the Proper Disposal of Ethyl 5-formyl-1H-indole-1-acetate

For Researchers, Scientists, and Drug Development Professionals

The responsible management of chemical waste is a cornerstone of laboratory safety and environmental stewardship. This guide provides a detailed, step-by-step protocol for the proper disposal of Ethyl 5-formyl-1H-indole-1-acetate, a member of the indole derivative family of compounds. In the absence of a specific Safety Data Sheet (SDS) for this exact compound, this document outlines a conservative and prudent approach based on the known hazards of similar indole derivatives and established principles of hazardous waste management.

I. Hazard Assessment and Classification: A Precautionary Approach

Therefore, for the purposes of disposal, Ethyl 5-formyl-1H-indole-1-acetate should be classified as hazardous waste . This classification mandates that it must not be disposed of down the drain or in regular solid waste.[3]

Key Assumed Hazards:

• Skin Irritant

• Serious Eye Irritant

• Potential Respiratory Irritant

II. Personal Protective Equipment (PPE): Your First Line of Defense

Before handling Ethyl 5-formyl-1H-indole-1-acetate for disposal, all personnel must be equipped with the appropriate Personal Protective Equipment (PPE) to minimize exposure risks.[4][5]

PPE Category	Specification
Eye Protection	Chemical safety goggles or a face shield.
Hand Protection	Chemically resistant gloves (e.g., nitrile).
Body Protection	A laboratory coat, long pants, and closed-toe shoes are mandatory.
Respiratory	Use in a well-ventilated area, preferably under a chemical fume hood.

III. Waste Segregation and Containerization: Preventing Reactions and Spills

Proper segregation and containerization are fundamental to safe chemical waste management.[3][4]

Step 1: Designate a Waste Stream Dedicate a specific waste stream for Ethyl 5-formyl-1H-indole-1-acetate and any materials contaminated with it. Do not mix this waste with other chemical waste streams to prevent potentially hazardous reactions.

Step 2: Select a Compatible Container Choose a waste container that is chemically compatible with Ethyl 5-formyl-1H-indole-1-acetate. High-density polyethylene (HDPE) or polypropylene (PP) containers are generally suitable for a wide range of organic chemicals.[6][7][8] The container must be in good condition, free from leaks, and have a secure, tight-fitting lid.[9]

Step 3: Proper Labeling Clearly label the waste container with the following information:[10]

• The words "HAZARDOUS WASTE "

• The full chemical name: "Ethyl 5-formyl-1H-indole-1-acetate "

• The approximate concentration or quantity of the waste.

• The date the waste was first added to the container (accumulation start date).

• The name of the principal investigator or laboratory contact.

IV. Disposal Workflow: A Step-by-Step Protocol

The following workflow provides a systematic approach to the collection and disposal of Ethyl 5-formyl-1H-indole-1-acetate waste.

Caption: Decision workflow for the disposal of Ethyl 5-formyl-1H-indole-1-acetate.

Accumulation and Storage:

• Waste should be accumulated at or near the point of generation in what is known as a Satellite Accumulation Area (SAA).[10][11]

• The waste container must be kept securely closed at all times, except when adding waste.[4][10] This prevents the release of vapors and reduces the risk of spills.

• Store the waste container in a designated, well-ventilated area, away from sources of ignition and incompatible materials.[12][13][14] The use of secondary containment is a best practice.[3]

Disposal of Empty Containers:

• Empty containers that previously held Ethyl 5-formyl-1H-indole-1-acetate must also be treated as hazardous waste unless properly decontaminated.[5]

• Triple-rinse the empty container with a suitable solvent (e.g., acetone or ethanol).[5] The rinsate must be collected and disposed of as hazardous waste.[5]

• After triple-rinsing, deface or remove the original label and dispose of the container according to your institution's guidelines for non-hazardous laboratory glass or plastic.[10]

V. Professional Disposal: The Final Step

Under no circumstances should laboratory personnel attempt to treat or dispose of hazardous chemical waste themselves. The final disposal of Ethyl 5-formyl-1H-indole-1-acetate must be handled by a licensed professional hazardous waste disposal service.[1][4]

Action Item: Contact your institution's Environmental Health and Safety (EHS) office to schedule a pickup for your properly labeled and containerized hazardous waste.

VI. Regulatory Compliance: Adherence to the Law

The disposal of hazardous waste is strictly regulated by federal, state, and local authorities. In the United States, the primary federal regulation is the Resource Conservation and Recovery Act (RCRA), administered by the Environmental Protection Agency (EPA).[3][9] Academic laboratories may have specific regulations under Subpart K of the RCRA.[3][11] It is the responsibility of the waste generator to ensure compliance with all applicable regulations.[1][15]

VII. Conclusion: A Commitment to Safety and Responsibility

The proper disposal of Ethyl 5-formyl-1H-indole-1-acetate is a critical aspect of responsible laboratory practice. By adhering to the procedures outlined in this guide, researchers and scientists can protect themselves, their colleagues, and the environment. Always prioritize safety and consult with your institution's EHS professionals for guidance on specific disposal protocols.

References

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A Senior Application Scientist's Guide to Personal Protective Equipment for Handling Ethyl 5-formyl-1H-indole-1-acetate

Our primary directive is not just to prevent exposure but to build a culture of intrinsic safety, where every procedural step is a self-validating system of protection.

Proactive Hazard Assessment: Understanding the Risk Profile

The chemical structure of Ethyl 5-formyl-1H-indole-1-acetate suggests a hazard profile influenced by both the indole nucleus and the ethyl acetate functional group.

• Indole Core: Indole and its derivatives can be harmful if swallowed, toxic upon skin contact, and are known to cause serious eye damage or irritation.[1] Some individuals may also experience skin sensitization after exposure.[1]

• Ethyl Acetate Moiety: This group is associated with flammable liquids and vapors.[2] It is a known cause of serious eye irritation and may lead to drowsiness or dizziness through inhalation.[2][3]

Based on this analysis, we must treat Ethyl 5-formyl-1H-indole-1-acetate as a substance that is potentially flammable and hazardous upon contact, inhalation, or ingestion.

Table 1: Summary of Anticipated Hazards and Primary Controls

Potential Hazard	Structural Basis	Primary Engineering Control
Serious Eye Irritation/Damage	Indole Core, Ethyl Acetate Group	Work within a certified chemical fume hood.[4]
Skin Irritation & Dermal Toxicity	Indole Core	Work within a certified chemical fume hood.
Respiratory Irritation	Indole Core, Ethyl Acetate Group	Use in a well-ventilated area, preferably a chemical fume hood.[3]
Flammability	Ethyl Acetate Group	Keep away from heat, sparks, and open flames; use non-sparking tools and ground equipment.[3][5][6]

| Harmful if Swallowed | Indole Core | Never pipette by mouth; wash hands thoroughly after handling.[1][7] |

The Core PPE Ensemble: A Multi-Layered Defense

A comprehensive PPE strategy is non-negotiable. The following table outlines the minimum requirements for handling this compound.

Table 2: Recommended Personal Protective Equipment (PPE) Ensemble

Protection Area	Minimum Requirement	Rationale & Key Considerations
Eyes & Face	Chemical Splash Goggles (ANSI Z87.1 certified)	Protects against splashes and vapors that can cause serious eye damage.[8][9][10] Standard safety glasses are insufficient.
Hands	Chemical-Resistant Gloves (Nitrile recommended)	Prevents skin contact, irritation, and potential dermal toxicity.[11] Glove type is critical and must be selected carefully.
Body	Flame-Resistant (FR) Lab Coat	Protects skin and clothing from splashes and provides a barrier against fire hazards. A standard cotton lab coat is not sufficient if handling flammable quantities.
Respiratory	Certified Chemical Fume Hood	The primary control to prevent inhalation of vapors and dust.[3][4] A respirator may be needed only if engineering controls fail or for large spills.[6][9]

| Feet | Closed-toe, non-permeable shoes | Protects feet from spills.[4] |

Choosing the correct glove is arguably the most critical PPE decision. The effectiveness of a glove material is determined by its resistance to the specific chemicals being handled. Nitrile gloves are an excellent starting point, offering robust protection against a wide range of chemicals, including oils and solvents.[11][12]

Table 3: Chemical-Resistant Glove Selection Guide

Glove Material	General Protection Profile	Limitations
Nitrile	Excellent resistance to oils, solvents, acids, and caustics. Good puncture resistance.[11]	Not recommended for use with strong oxidizing agents, aromatic solvents, ketones, and acetates.[13]
Neoprene	Good pliability and tear resistance. Protects against hydraulic fluids, gasoline, alcohols, and organic acids.[13]	Not recommended for handling chemicals with xylene as a solvent.[14]

| Butyl | Highest level of protection against toxic chemicals, strong acids (nitric, sulfuric), ketones, and esters.[11][13] | Does not perform well with aliphatic and aromatic hydrocarbons.[13] |

Protocol: Proper Glove Removal Technique

The purpose of gloves is to keep contaminants on the outside. Improper removal can lead to exposure.

• Grasp the outside of one glove at the wrist with your other gloved hand. Do not touch your bare skin.

• Peel the glove away from your body, pulling it inside out.

• Hold the removed glove in your gloved hand.

• Slide your ungloved fingers under the wrist of the remaining glove. Be careful not to touch the outer surface.

• Peel this glove off from the inside, creating a "bag" for both gloves.

• Dispose of the gloves in the designated hazardous waste container.

• Wash your hands thoroughly with soap and water.[7]

Operational Protocol: A Step-by-Step Workflow for Safe Handling

This workflow integrates PPE use into the entire lifecycle of the experiment, from preparation to disposal.

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